Bromopropylate

• CAS: 18181-80-1

Core Science & Biosynthesis

Bromopropylate: A Technical Guide for Researchers

IUPAC Name: Propan-2-yl bis(4-bromophenyl)hydroxyacetate[1]

CAS Number: 18181-80-1[1][2]

This technical guide provides an in-depth overview of the acaricide Bromopropylate, designed for researchers, scientists, and professionals in drug development. The document outlines its chemical and physical properties, toxicological data, environmental fate, and detailed experimental protocols for its analysis.

Quantitative Data Summary

The following tables summarize the key quantitative data for Bromopropylate, covering its physicochemical properties, toxicological profile, and ecotoxicological characteristics.

Table 1: Physicochemical Properties of Bromopropylate

Property	Value	Reference
Molecular Formula	C₁₇H₁₆Br₂O₃	[1][2]
Molar Mass	428.12 g/mol	[1][2]
Appearance	White crystalline solid	[3]
Melting Point	77 °C	[1][3][4]
Boiling Point	504.5 °C (at 760 mmHg)	[5]
Density	1.59 g/cm³ (at 20 °C)	[1]
Vapor Pressure	5.35 x 10⁻¹¹ mmHg (at 25 °C)	[4][5]
Water Solubility	<0.5 mg/L (at 20 °C)	[1][4]
Log P (Octanol-Water Partition Coefficient)	5.40	[3][5]
Henry's Law Constant	4.6 x 10⁻⁷ atm·m³/mol	[3]
pKa	11.18 ± 0.29 (Predicted)	[4]

Table 2: Mammalian Toxicity Data for Bromopropylate

Endpoint	Value	Species	Reference
Acute Oral LD₅₀	>5000 mg/kg	Rat	[6]
Acute Oral LD₅₀	8000 mg/kg	Mouse	[7]
Acute Dermal LD₅₀	10200 mg/kg	Rabbit	[3]
NOAEL (1-year study)	2.7 mg/kg bw/day	Dog

Table 3: Ecotoxicity Data for Bromopropylate

Endpoint	Value	Species	Reference
LC₅₀ (96h)	0.35 mg/L	Rainbow Trout (Oncorhynchus mykiss)	[3][7][8]
LC₅₀ (96h)	0.5 mg/L	Bluegill Sunfish	[9]
LC₅₀ (96h)	2.4 mg/L	Carp	[9]
LC₅₀ (48h)	0.17 mg/L	Daphnia	[9][10]
EC₅₀ (72h)	0.42 mg/L	Algae	[10]

Table 4: Environmental Fate of Bromopropylate

Parameter	Value	Conditions	Reference
Soil Half-life (DT₅₀)	2.5 - 12 weeks	Lakeland sandy soil	[3][5]
Soil Half-life (DT₅₀)	4 - 13 weeks	Leon sandy soil	[3][5]
Hydrolysis DT₅₀	34 days	pH 9	[3]
Bioconcentration Factor (BCF)	2,900 (Estimated)	[5][8]
Soil Adsorption Coefficient (Koc)	21,000 (Estimated)	[5][7]

Experimental Protocols

This section details the methodologies for key experiments involving the analysis and toxicological assessment of Bromopropylate.

Gas Chromatography-Mass Spectrometry (GC-MS) for Bromopropylate Residue Analysis in Grapes

This method is adapted from a study on the determination of Bromopropylate in grapes.

1. Sample Preparation:

• Homogenize a representative sample of grapes.

• Perform a liquid-liquid extraction of the homogenate using a mixture of dichloromethane and diethyl ether.

• Centrifuge the mixture to separate the organic and aqueous phases.

• Carefully collect the organic phase containing the Bromopropylate.

• Evaporate the solvent to concentrate the extract.

• Reconstitute the residue in a suitable solvent (e.g., hexane) for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a mass selective detector (MSD).

• Column: DB-5MS capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector: Splitless mode.

• Carrier Gas: Helium.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 1 minute.

  • Ramp 1: Increase to 200°C at a rate of 25°C/minute.

  • Ramp 2: Increase to 280°C at a rate of 5°C/minute, hold for 10 minutes.

• Mass Spectrometer:

  • Operate in electron impact (EI) mode.

  • Acquire data in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity. Key ions for Bromopropylate would be monitored.

Subchronic Oral Toxicity Study in Rodents

The following is a generalized protocol based on OECD and EPA guidelines for a 90-day oral toxicity study.

1. Animal Model and Husbandry:

• Species: Rat (e.g., Sprague-Dawley or Wistar strain).

• Age: Young adults at the start of the study.

• Housing: Housed in environmentally controlled conditions with a 12-hour light/dark cycle.

• Diet: Standard laboratory chow and water available ad libitum.

2. Experimental Design:

• Groups: A minimum of three dose groups and a concurrent control group.

• Animals per Group: At least 10 males and 10 females per dose group.

• Dose Administration: Bromopropylate is administered orally, typically mixed into the diet or administered by gavage, daily for 90 days.

• Dose Selection: Doses are selected based on preliminary range-finding studies to establish a high dose that produces toxicity but not significant mortality, a low dose that produces no observable adverse effects (NOAEL), and an intermediate dose.

3. Observations and Examinations:

• Clinical Observations: Animals are observed daily for signs of toxicity.

• Body Weight and Food Consumption: Measured weekly.

• Hematology and Clinical Chemistry: Blood samples are collected at termination for analysis of a standard panel of hematological and clinical chemistry parameters.

• Pathology: At the end of the 90-day period, all animals are subjected to a full necropsy. Organs are weighed, and tissues are collected for histopathological examination.

Metabolic Pathway of Bromopropylate

Bromopropylate undergoes metabolic transformation primarily through the cleavage of its ester linkage, followed by further degradation. The following diagram illustrates the key steps in its metabolic pathway.

Caption: Metabolic pathway of Bromopropylate.

References

• 1. Bromopropylate - Wikipedia [en.wikipedia.org]
• 2. Bromopropylate | CymitQuimica [cymitquimica.com]
• 3. Bromopropylate | C17H16Br2O3 | CID 28936 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cas 18181-80-1,Bromopropylate | lookchem [lookchem.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. envirobiochem.co.za [envirobiochem.co.za]
• 7. echemi.com [echemi.com]
• 8. Bromopropylate - Safety Data Sheet [chemicalbook.com]
• 9. Disappearance of bromopropylate residues in artichokes, strawberries and beans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bromopropylate — Wikipédia [fr.wikipedia.org]

An In-depth Technical Guide to the Chemical and Physical Properties of Bromopropylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromopropylate is a synthetic acaricide, chemically identified as isopropyl 4,4'-dibromobenzilate.[1][2] It has been utilized in agricultural settings to control a variety of mite species on crops such as citrus fruits, grapes, cotton, and vegetables.[1][3] This technical guide provides a comprehensive overview of the chemical and physical properties of Bromopropylate, including detailed experimental protocols and a summary of its metabolic pathway. The information is presented to support research, development, and analytical activities involving this compound.

Chemical and Physical Properties

The chemical and physical properties of Bromopropylate are summarized in the tables below. These properties are crucial for understanding its environmental fate, behavior, and for the development of analytical methods.

Table 1: General Chemical Properties of Bromopropylate

Property	Value	Reference(s)
IUPAC Name	propan-2-yl 2,2-bis(4-bromophenyl)-2-hydroxyacetate	[4]
Synonyms	Acarol, Neoron, Isopropyl 4,4'-dibromobenzilate	[4]
CAS Number	18181-80-1	[1]
Chemical Formula	C₁₇H₁₆Br₂O₃	[1][4]
Molecular Weight	428.1 g/mol	[1][4]
Appearance	White crystalline solid	[4][5]

Table 2: Physicochemical Properties of Bromopropylate

Property	Value	Temperature (°C)	Reference(s)
Melting Point	77 °C	[4][5]
Boiling Point	Decomposes before boiling	[6]
Density	1.49 - 1.59 g/cm³	20	[4][5]
Vapor Pressure	8.2 x 10⁻⁸ mm Hg	20	[4]
Water Solubility	<0.5 mg/L	20	[3][7]
Solubility in Organic Solvents (g/kg at 20°C)
Acetone	850	20	[4]
Dichloromethane	970	20	[4]
Benzene	750	20	[4]
Methanol	280	20	[4]
Xylene	730	20	[4]
Isopropanol	90	20	[4]
Log P (Octanol-Water Partition Coefficient)	5.40	[4][6]
pKa (Predicted)	11.18 ± 0.29	[3]
Stability	Stable in neutral media, less stable in acidic or alkaline conditions.	[4]

Experimental Protocols

The determination of the physicochemical properties of chemical substances like Bromopropylate is guided by internationally recognized protocols, such as the OECD Guidelines for the Testing of Chemicals. These guidelines ensure data consistency and reliability. Below are the principles of the standard methodologies used to determine the key properties of Bromopropylate.

Melting Point Determination (OECD 102)

The melting point is determined by heating a small, powdered sample of the substance in a capillary tube. The temperature at which the substance begins to melt and the temperature at which it becomes completely liquid are recorded as the melting range. For a pure crystalline solid like Bromopropylate, this range is typically narrow. The apparatus commonly used is a heated metal block or a Thiele tube with a liquid heating medium, allowing for controlled and uniform heating.

Solubility Determination (OECD 105)

The water solubility of Bromopropylate is determined using the flask method. A surplus of the substance is agitated in water at a constant temperature until equilibrium is reached. The concentration of Bromopropylate in the aqueous solution is then measured by a suitable analytical method, such as gas chromatography or high-performance liquid chromatography, after separating the undissolved solid. For solubility in organic solvents, a similar principle is applied, replacing water with the respective solvent.

Vapor Pressure Determination (OECD 104)

Several methods can be employed to determine the low vapor pressure of Bromopropylate. The gas saturation method is a common choice for substances with low volatility. In this method, a stream of inert gas is passed through or over the substance at a known flow rate, becoming saturated with its vapor. The amount of substance transported by the gas is then determined, and from this, the vapor pressure can be calculated.

Octanol-Water Partition Coefficient (Log P) Determination (OECD 107 & 117)

The Log P value, a measure of a substance's lipophilicity, is crucial for predicting its environmental distribution and bioaccumulation potential. The shake-flask method (OECD 107) is a traditional approach where Bromopropylate is dissolved in a mixture of n-octanol and water. After equilibration, the concentration of the substance in each phase is measured to calculate the partition coefficient. Alternatively, the HPLC method (OECD 117) can be used, which correlates the retention time of the substance on a reverse-phase column with the Log P values of known reference compounds.

Mode of Action and Metabolism

Bromopropylate functions as a non-systemic acaricide with contact action and long residual activity.[1] Its primary mode of action is the inhibition of oxidative phosphorylation, which disrupts the formation of ATP, the main energy currency of cells.[8]

In biological systems, Bromopropylate undergoes metabolism. Studies in rats have shown that the primary metabolic pathway involves the cleavage of the isopropyl ester bond, forming 4,4'-dibromobenzilic acid. This is followed by further conjugation reactions. A minor pathway involves oxidation of the phenyl ring and the isopropyl group. The majority of the administered dose is excreted in the feces.

Metabolic pathway of Bromopropylate.

Analytical Workflow for Residue Analysis

The detection and quantification of Bromopropylate residues in various matrices, such as agricultural products, are essential for regulatory compliance and food safety. Gas chromatography (GC) is a commonly employed analytical technique for this purpose. The following diagram illustrates a typical experimental workflow for the analysis of Bromopropylate residues in a food matrix like honey.

Workflow for Bromopropylate residue analysis.

This workflow begins with the dissolution of the honey sample in water, followed by a partition chromatography step to separate Bromopropylate and its main degradation products from the bulk of the matrix. Further cleanup is achieved using silica gel column chromatography. The final determination and quantification are performed by gas chromatography with an electron capture detector (GC-ECD), which is highly sensitive to halogenated compounds like Bromopropylate.

Conclusion

This technical guide has provided a detailed overview of the core chemical and physical properties of Bromopropylate, grounded in established experimental methodologies. The data presented in a structured format, along with the visualization of its metabolic fate and an analytical workflow, offers a valuable resource for researchers, scientists, and professionals in drug development and environmental science. A thorough understanding of these properties is fundamental for assessing its behavior, potential impacts, and for the development of robust analytical methods for its detection and quantification.

References

• 1. books.google.cn [books.google.cn]
• 2. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 3. onesearch.library.northeastern.edu [onesearch.library.northeastern.edu]
• 4. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 5. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. oecd.org [oecd.org]

An In-depth Technical Guide to the Synthesis of Isopropyl 4,4′-dibromobenzilate

This whitepaper provides a comprehensive overview of the chemical synthesis of Isopropyl 4,4′-dibromobenzilate, a compound primarily used as an acaricide.[1] The synthesis is a multi-step process involving the formation of a key intermediate, 4,4′-dibromobenzil, followed by its conversion to 4,4′-dibromobenzilic acid and subsequent esterification with isopropanol. This guide is intended for researchers, scientists, and professionals in drug development and agrochemical industries, offering detailed experimental protocols and a summary of the process.

Chemical Properties

Property	Value
IUPAC Name	Propan-2-yl bis(4-bromophenyl)hydroxyacetate[1]
Other Names	Bromopropylate, Acarol, Phenisobromolate[1][2]
CAS Number	18181-80-1[1]
Chemical Formula	C₁₇H₁₆Br₂O₃[1]
Molar Mass	428.120 g·mol⁻¹[1]
Appearance	White solid[1]
Melting Point	77 °C (171 °F; 350 K)[1]
Solubility in water	0.1 mg/L (20 °C)[1]

Synthesis Pathway Overview

The synthesis of isopropyl 4,4′-dibromobenzilate can be logically divided into three main stages, starting from benzoin. The overall workflow is depicted in the diagram below.

Caption: Overall synthesis workflow for Isopropyl 4,4'-dibromobenzilate.

Experimental Protocols

The following sections provide detailed methodologies for the key steps in the synthesis of isopropyl 4,4′-dibromobenzilate.

Stage 1: Synthesis of 4,4′-Dibromobenzil

A known process for producing 4,4′-dibromobenzil in high purity and yields involves the reaction of benzoin with urea, followed by bromination and oxidation of the resulting intermediate.[3][4]

1.1. Synthesis of 4,5-Diphenylimidazol-2-one

• Reactants: Benzoin and Urea.[3]

• Solvent: An inert, water-insoluble organic solvent such as 1,1,2,2-tetrachloroethane, nitrobenzene, or o-dichlorobenzene.[4]

• Procedure: A suspension of benzoin and urea in the organic solvent is added to a hot solution of an acid condensing agent. The water formed during the condensation is removed by azeotropic distillation.[4]

• Temperature: 100 to 200 °C.[3][4]

1.2. Bromination of 4,5-Diphenylimidazol-2-one

• Reactant: 4,5-Diphenylimidazol-2-one from the previous step.

• Procedure: The 4,5-diphenylimidazol-2-one formed is brominated to yield 4,5-bis-(4′-bromophenyl)-imidazol-2-one.[3][4]

• Temperature: 20 to 100 °C.[4]

1.3. Oxidation to 4,4′-Dibromobenzil

• Reactant: 4,5-bis-(4′-bromophenyl)-imidazol-2-one.

• Procedure: The brominated intermediate is oxidized to form 4,4′-dibromobenzil.[3][4] The solvent is then removed by steam distillation, and the crude product is extracted multiple times with hot water and recrystallized.[4]

• Temperature: Up to 100 °C.[4]

Stage 2: Synthesis of 4,4′-Dibromobenzilic Acid

This stage involves the benzilic acid rearrangement of 4,4′-dibromobenzil.

• Reactant: 4,4′-Dibromobenzil.

• Reagent: A strong base, such as potassium hydroxide.

• Procedure: 4,4′-dibromobenzil is treated with a hot aqueous or alcoholic solution of a strong base. The resulting reaction mixture is then acidified to precipitate the 4,4′-dibromobenzilic acid.

Stage 3: Fischer Esterification to Isopropyl 4,4′-dibromobenzilate

The final step is the esterification of 4,4′-dibromobenzilic acid with isopropanol.[1][5] This reaction is an acid-catalyzed equilibrium process.[6]

• Reactants: 4,4′-Dibromobenzilic acid and Isopropanol.

• Catalyst: A strong acid, such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH).[6]

• Procedure: 4,4′-dibromobenzilic acid is dissolved in an excess of isopropanol, which also serves as the solvent.[6] The acid catalyst is then added, and the mixture is refluxed. The water produced during the reaction is removed to drive the equilibrium towards the product.

• Reaction Control: Precise control of temperature and reaction time is crucial to ensure high purity and yield.[7]

Caption: Mechanism of the Fischer Esterification step.

Quantitative Data Summary

While specific yields for each step are not detailed in the provided search results, the overall process is designed for high purity and yield.[3] The commercial production of bromopropylate requires precise control over reaction conditions.[7]

Parameter	Stage 1	Stage 2	Stage 3
Key Reactants	Benzoin, Urea	4,4′-Dibromobenzil	4,4′-Dibromobenzilic Acid, Isopropanol
Temperature	100-200 °C (condensation), 20-100 °C (bromination), up to 100 °C (oxidation)[3][4]	Typically elevated temperatures	Reflux
Catalyst	Acid condensing agent	Strong base, then acid	Strong acid (e.g., H₂SO₄)[6]
Solvent	Inert, water-insoluble organic solvent[4]	Aqueous or alcoholic solution	Excess Isopropanol[6]

Conclusion

The synthesis of isopropyl 4,4′-dibromobenzilate is a well-established process rooted in fundamental organic chemistry principles. The key stages involve the formation of 4,4′-dibromobenzil from benzoin, its subsequent rearrangement to 4,4′-dibromobenzilic acid, and a final Fischer esterification with isopropanol. While the overall pathway is clear, optimization of each step, particularly with respect to reaction times, temperatures, and catalyst selection, is critical for achieving high yields and purity in a research or production setting. The detailed protocols and workflow diagrams provided in this guide offer a solid foundation for professionals engaged in the synthesis of this and related compounds.

References

• 1. Bromopropylate - Wikipedia [en.wikipedia.org]
• 2. Bromopropylate | CymitQuimica [cymitquimica.com]
• 3. US3829496A - Process for the production of 4,4'-dibromobenzil - Google Patents [patents.google.com]
• 4. GB1565999A - Process for the preparation of 4,4'-dibromobenzil - Google Patents [patents.google.com]
• 5. Bromopropylate | C17H16Br2O3 | CID 28936 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Bromopropylate (Ref: GS 19851) [sitem.herts.ac.uk]

Bromopropylate's Acaricidal Mode of Action: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the acaricidal mode of action of bromopropylate, a contact acaricide with a history of use in controlling various mite species. While its application has been restricted in some regions due to environmental and toxicological concerns, understanding its biochemical mechanisms remains crucial for the development of novel acaricides and for managing resistance to existing compounds. This guide synthesizes available data on its primary and potential secondary targets, presents quantitative efficacy data, and details the experimental protocols used to elucidate its function.

Core Mechanism of Action: A Multi-Faceted Profile

Bromopropylate's mode of action is complex and not definitively classified under the current Insecticide Resistance Action Committee (IRAC) scheme, placing it in the "Unknown or uncertain mode of action" category (Group UN). However, evidence points towards it being a multi-site inhibitor, primarily functioning as a neurotoxin with additional effects on energy metabolism.

Primary Target: The Octopaminergic System

The principal mechanism of bromopropylate's toxicity is believed to be its interaction with the octopaminergic nervous system in mites. Octopamine, a biogenic amine, acts as a neurotransmitter, neuromodulator, and neurohormone in invertebrates, controlling critical physiological processes such as behavior, movement, and metabolism.

Bromopropylate is thought to act as an antagonist or partial agonist at octopamine receptors. By binding to these receptors, it disrupts the normal signaling cascade, leading to a hyperexcited state in the mite's nervous system. This disruption manifests as uncontrolled nerve impulses, leading to tremors, paralysis, and eventual death.

The following diagram illustrates the proposed disruption of the octopaminergic pathway by bromopropylate.

Caption: Proposed disruption of octopamine signaling by bromopropylate at the postsynaptic receptor.

Secondary Target: Mitochondrial Respiration

In addition to its neurotoxic effects, some studies suggest that bromopropylate may also interfere with cellular energy metabolism. Specifically, it has been shown to act as a weak inhibitor of mitochondrial respiration. It is believed to uncouple oxidative phosphorylation, a process that is essential for the production of ATP, the main energy currency of the cell. This inhibition of Complex I (NADH: ubiquinone oxidoreductase) of the electron transport chain disrupts the proton gradient across the inner mitochondrial membrane, leading to a decrease in ATP synthesis and ultimately contributing to cellular dysfunction and death.

Quantitative Efficacy Data

The efficacy of bromopropylate has been quantified against various mite species. The following table summarizes the median lethal concentration (LC50) values, a standard measure of pesticide toxicity, from several studies.

Mite Species	Life Stage	LC50 (mg/L)	Exposure Time (h)	Reference
Tetranychus urticae (Two-spotted spider mite)	Adult	1.1	48
Tetranychus urticae (Two-spotted spider mite)	Egg	21.6	120
Tetranychus kanzawai	Adult	1.7	48
Panonychus citri (Citrus red mite)	Adult	2.4	48

Experimental Protocols

The elucidation of bromopropylate's mode of action has relied on a combination of in vivo toxicity assays and in vitro biochemical assays.

Protocol: Leaf-Dip Bioassay for LC50 Determination

This method is commonly used to determine the contact toxicity of an acaricide to adult mites.

• Preparation of Test Solutions: A stock solution of bromopropylate is prepared in an appropriate solvent (e.g., acetone with a surfactant like Triton X-100). A series of dilutions are then made to create a range of test concentrations.

• Leaf Disc Preparation: Leaf discs (e.g., from kidney bean, Phaseolus vulgaris) of a uniform size (approx. 2-3 cm diameter) are punched out.

• Treatment Application: Each leaf disc is immersed in a test solution for a standardized period (e.g., 5-10 seconds) and then allowed to air dry completely on a wire rack. Control discs are dipped in the solvent-surfactant solution only.

• Mite Infestation: The dried, treated leaf discs are placed, abaxial side up, on a moist substrate (e.g., water-saturated cotton) in a petri dish. A standardized number of adult female mites (e.g., 20-30) are then transferred onto each disc.

• Incubation: The petri dishes are sealed (e.g., with ventilated lids) and incubated under controlled conditions (e.g., 25°C, 60-70% relative humidity, 16:8 L:D photoperiod).

• Mortality Assessment: Mortality is assessed after a set exposure time (e.g., 48 hours). Mites that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis: The mortality data is corrected for control mortality (using Abbott's formula) and then subjected to probit analysis to calculate the LC50 value and its 95% confidence intervals.

The following diagram outlines the workflow for the leaf-dip bioassay.

Caption: Standardized workflow for determining acaricide efficacy using a leaf-dip bioassay.

Protocol: In Vitro Mitochondrial Respiration Assay

This assay measures the effect of a compound on the oxygen consumption rate of isolated mitochondria, providing insight into its impact on the electron transport chain.

• Mitochondria Isolation: Mitochondria are isolated from a target mite species (or a model organism like rat liver) through differential centrifugation. The tissue is homogenized in an ice-cold isolation buffer, and the homogenate is centrifuged at low speed to pellet nuclei and cell debris. The supernatant is then centrifuged at high speed to pellet the mitochondria.

• Respirometry Setup: A high-resolution respirometer (e.g., Oroboros Oxygraph-2k) is calibrated. The isolated mitochondria are suspended in a respiration medium within the instrument's chamber, which is equipped with an oxygen electrode.

• Substrate Addition: Specific substrates for different complexes of the electron transport chain are added. For example, to measure Complex I-linked respiration, substrates like pyruvate, glutamate, and malate are added, along with ADP to stimulate oxidative phosphorylation.

• Inhibitor Titration: After a stable baseline oxygen consumption rate is established, small aliquots of bromopropylate (dissolved in a suitable solvent like DMSO) are titrated into the chamber. The oxygen consumption rate is monitored continuously.

• Data Analysis: The decrease in oxygen consumption rate is plotted against the concentration of bromopropylate to determine the inhibitory concentration (e.g., IC50), which is the concentration required to inhibit respiration by 50%. Known inhibitors (e.g., rotenone for Complex I) are used as positive controls.

Resistance and Synergism

Resistance to bromopropylate has been reported in some mite populations. The mechanisms are not fully understood but are likely associated with enhanced metabolic detoxification by enzymes such as cytochrome P450 monooxygenases or glutathione S-transferases. Synergists that inhibit these enzymes can provide an indication of the involvement of metabolic resistance.

Conclusion

Bromopropylate exhibits a multi-site mode of action, with its primary acaricidal activity stemming from the disruption of the octopaminergic nervous system. A secondary, weaker effect on mitochondrial energy production may contribute to its overall toxicity. The lack of a defined IRAC classification underscores the unique aspects of its mechanism. The experimental protocols detailed herein provide a framework for the continued investigation of compounds with similar biochemical profiles and for the broader study of acaricide toxicology and resistance management.

Metabolic pathways of bromopropylate in mammalian systems

An In-depth Technical Guide on the Metabolic Pathways of Bromopropylate in Mammalian Systems

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic pathways of the acaricide bromopropylate in mammalian systems. The information presented is collated from various toxicological and biochemical studies, with a focus on quantitative data, experimental methodologies, and the visualization of metabolic processes.

Overview of Bromopropylate Metabolism

Bromopropylate undergoes significant biotransformation in mammals, primarily through cleavage of the isopropyl ester linkage, followed by further metabolic steps.[1][2] The metabolism is characterized by a notable sex-dependent difference in excretion routes and metabolite profiles.[1][2] The liver is a primary site of metabolism, involving enzymes such as carboxylesterases and cytochrome P-450.[1][2][3]

Absorption, Distribution, and Excretion

Following oral administration in rats, bromopropylate is readily absorbed. The primary route of elimination is through the feces, although a significant sex-dependent difference is observed, with females excreting a higher proportion in the urine compared to males.[1][2] Excretion is generally rapid and complete within 96 to 168 hours post-administration.[1][2]

Quantitative Excretion Data in Rats

The following table summarizes the excretion of radiolabeled bromopropylate in Sprague-Dawley rats within 168 hours of a single oral dose.

Sex	Dose Level (mg/kg bw)	Fecal Excretion (% of dose)	Urinary Excretion (% of dose)	Total Recovery (% of dose)
Male	0.5	85.3 - 89.3	2.3 - 3.0	>90
Female	0.5	52.5 - 63.7	21.8 - 28.7	>90
Male	100	85.3 - 89.3	2.3 - 3.0	>90
Female	100	52.5 - 63.7	21.8 - 28.7	>90

Data sourced from toxicological evaluations.[1][2]

Tissue Distribution

Tissue residue levels of bromopropylate and its metabolites are generally low 168 hours after administration.[1][2] The parent compound, bromopropylate, is found to be the major component in fat tissue.[1] In contrast, the primary metabolite, 4,4'-dibromobenzilic acid, is the dominant compound found in the kidneys and lungs.[1]

Metabolic Pathways

The biotransformation of bromopropylate initiates with the cleavage of the isopropyl ester, a reaction catalyzed by carboxylesterases.[2][3] This hydrolysis yields 4,4'-dibromobenzilic acid, the primary metabolite.[1][2] To a lesser extent, oxidation reactions targeting the phenyl ring and the isopropyl group also occur.[1] The 4,4'-dibromobenzilic acid can then undergo conjugation reactions, leading to the formation of various amino acid conjugates before excretion.[1]

Diagram of Bromopropylate Metabolic Pathway

Caption: Primary metabolic pathway of bromopropylate in mammals.

Key Metabolites

Eight distinct metabolites have been identified in the urine and feces of rats, accounting for a significant portion of the administered dose.[1]

• Parent Compound: Bromopropylate

• Primary Metabolite: 4,4'-dibromobenzilic acid

• Other Metabolites:

  • 4,4'-dibromobenzophenone[4]

  • p-bromobenzoic acid[2][3]

  • Various amino acid conjugates of 4,4'-dibromobenzilic acid[1]

Experimental Protocols

The following section details the methodologies employed in key studies on bromopropylate metabolism.

In Vivo Metabolism Study in Rats

This protocol describes a typical study to investigate the absorption, distribution, metabolism, and excretion of bromopropylate in rats.

Objective: To determine the metabolic fate of bromopropylate following oral administration.

Materials:

• Sprague-Dawley rats (male and female)

• [U-14C]phenyl bromopropylate (radiolabeled)

• Non-labeled bromopropylate (>95% pure)

• Metabolism cages for separate collection of urine and feces

• Scintillation counter for radioactivity measurement

• Chromatography equipment (e.g., HPLC, GC-MS) for metabolite identification

Procedure:

• Animal Acclimation: Acclimate rats to metabolism cages for several days before dosing.

• Dosing:

  • Single Low Dose: Administer a single oral gavage dose of 0.5 mg/kg bw of [U-14C]phenyl bromopropylate.[1][2]

  • Single High Dose: Administer a single oral gavage dose of 100 mg/kg bw of [U-14C]phenyl bromopropylate.[1][2]

  • Repeated Low Dose: Administer 14 consecutive daily oral doses of 0.5 mg/kg bw of non-labeled bromopropylate, followed by a single oral dose of 0.5 mg/kg bw of [U-14C]phenyl bromopropylate.[1]

• Sample Collection: Collect urine and feces at regular intervals (e.g., 24, 48, 72, 96, 120, 144, and 168 hours) post-dosing.[1][2]

• Tissue Collection: At the end of the collection period (168 hours), euthanize the animals and collect various tissues, including liver, kidney, lung, and fat.[1]

• Analysis:

  • Radioactivity Measurement: Determine the total radioactivity in urine, feces, and tissue samples using a scintillation counter.

  • Metabolite Profiling: Pool urine and fecal samples for each group and analyze for metabolites using chromatographic techniques.

  • Metabolite Identification: Identify the structure of the metabolites using mass spectrometry.

Diagram of Experimental Workflow

Caption: General experimental workflow for a bromopropylate metabolism study.

In Vitro Enzyme Assays

Objective: To identify the enzymes involved in bromopropylate metabolism.

Materials:

• Rat liver subcellular fractions (microsomes, cytosol)

• Bromopropylate

• Cofactors (e.g., NADPH for cytochrome P-450 reactions)

• Enzyme inhibitors (e.g., diisopropyl phosphorofluoridate (DFP) to inhibit carboxylesterases)[3]

• Analytical instrumentation (HPLC, LC-MS)

Procedure:

• Preparation of Liver Fractions: Prepare microsomal and cytosolic fractions from rat liver homogenates by differential centrifugation.

• Incubation: Incubate bromopropylate with the liver fractions in the presence and absence of necessary cofactors.

• Inhibitor Studies: In parallel experiments, pre-incubate the liver fractions with specific enzyme inhibitors before adding bromopropylate.

• Analysis: After incubation, stop the reaction and extract the parent compound and metabolites. Analyze the extracts by HPLC or LC-MS to determine the rate of metabolism and the profile of metabolites formed.

Conclusion

The metabolism of bromopropylate in mammalian systems is a well-defined process primarily involving ester hydrolysis to 4,4'-dibromobenzilic acid, which is then subject to conjugation. The metabolic profile and excretion patterns show significant sex-dependent differences. The liver plays a central role in this biotransformation, with carboxylesterases and cytochrome P-450 being key enzymes. The rapid excretion and low tissue residues suggest a low potential for bioaccumulation of bromopropylate and its primary metabolites. This comprehensive understanding of bromopropylate's metabolic fate is crucial for accurate risk assessment and regulatory evaluation.

References

• 1. 857. Bromopropylate (Pesticide residues in food: 1993 evaluations Part II Toxicology) [inchem.org]
• 2. Bromopropylate | C17H16Br2O3 | CID 28936 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. 4,4 -Dibromobenzophenone 97 3988-03-2 [sigmaaldrich.com]

Degradation of Bromopropylate in Aqueous Solutions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromopropylate, an acaricide previously used in agriculture, is known to undergo degradation in aqueous environments, particularly under alkaline conditions. Understanding the degradation pathway and the resulting products is crucial for environmental monitoring, toxicological assessment, and ensuring the stability of analytical standards. This technical guide provides an in-depth overview of the degradation of bromopropylate in aqueous solutions, including its degradation products, kinetics, and detailed analytical methodologies for their identification and quantification.

Degradation Pathway of Bromopropylate

The primary degradation pathway of bromopropylate in aqueous solutions is through hydrolysis of the ester linkage. This process is significantly influenced by pH, with the rate of degradation increasing in basic conditions. The degradation proceeds in a stepwise manner, leading to the formation of two main products: 4,4'-dibromobenzilic acid (BBA) and subsequently 4,4'-dibromobenzophenone (BBP).

The initial step involves the hydrolysis of the isopropyl ester of bromopropylate to yield 4,4'-dibromobenzilic acid. This is followed by the decarboxylation of the unstable 4,4'-dibromobenzilic acid, which results in the formation of the more stable 4,4'-dibromobenzophenone.

Below is a diagram illustrating the degradation pathway of bromopropylate.

Caption: Hydrolytic degradation pathway of Bromopropylate.

Quantitative Degradation Data

The degradation of bromopropylate is pH-dependent. While stable in neutral and slightly acidic media, its degradation accelerates in alkaline solutions.

pH	Half-life (t½)	Rate Constant (k)	Conditions	Reference
9	34 days	Not Specified	Aqueous media	[1]

Experimental Protocols

Accurate monitoring of bromopropylate and its degradation products requires robust analytical methods. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most common techniques employed.

Stability-Indicating HPLC Method

A stability-indicating HPLC method allows for the separation and quantification of the parent compound from its degradation products.

Experimental Workflow:

Caption: General workflow for HPLC analysis.

Detailed HPLC Parameters (Composite Method):

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient mixture of acetonitrile and water is commonly used. A typical starting point could be a gradient of 50:50 (v/v) acetonitrile:water, increasing the acetonitrile concentration over time to elute the more nonpolar compounds. The addition of a small amount of acid (e.g., 0.1% formic acid) can improve peak shape.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10-20 µL.

• Detector: UV detector set at a wavelength of 230 nm.

• Column Temperature: 30 °C.

GC-MS Method for Confirmation and Quantification

GC-MS provides high selectivity and sensitivity for the identification and quantification of bromopropylate and its degradation products.

Experimental Workflow:

Caption: General workflow for GC-MS analysis.

Detailed GC-MS Parameters (Composite Method):

• Column: A non-polar or semi-polar capillary column is suitable, such as a DB-5MS or equivalent (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection: Splitless injection at 250 °C.

• Temperature Program:

  • Initial temperature: 100 °C, hold for 1 minute.

  • Ramp 1: 20 °C/min to 200 °C.

  • Ramp 2: 10 °C/min to 280 °C, hold for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-500.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Note on Derivatization: For the analysis of 4,4'-dibromobenzilic acid by GC-MS, derivatization may be necessary to improve its volatility and chromatographic behavior. This can be achieved by converting the carboxylic acid group to a more volatile ester or silyl ether derivative.

Conclusion

The degradation of bromopropylate in aqueous solutions is a critical process to consider for environmental and analytical purposes. The primary pathway involves pH-dependent hydrolysis leading to the formation of 4,4'-dibromobenzilic acid and 4,4'-dibromobenzophenone. The detailed HPLC and GC-MS methodologies provided in this guide offer robust approaches for the monitoring and quantification of bromopropylate and its degradation products, enabling accurate assessment of its stability and environmental fate. Researchers and scientists are encouraged to adapt and validate these methods for their specific applications.

References

• 1. researchgate.net [researchgate.net]

Environmental Fate and Persistence of Bromopropylate in Soil: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromopropylate is an acaricide previously utilized for the control of mite pests on various fruit crops. Understanding its behavior in the soil is crucial for assessing its environmental risk, including its potential for persistence, mobility, and the formation of breakdown products. This technical guide provides a comprehensive overview of the environmental fate and persistence of bromopropylate in soil, summarizing key quantitative data, outlining typical experimental protocols, and visualizing important processes.

Data on the Environmental Fate of Bromopropylate in Soil

The persistence and mobility of bromopropylate in soil are influenced by various factors, including soil type, organic matter content, and microbial activity. The following tables summarize the available quantitative data on its degradation and adsorption characteristics.

Table 1: Soil Degradation Half-Life (DT50) of Bromopropylate

Soil Type	Organic Matter Content	Half-Life (DT50)	Reference
Sandy Soil	Not Specified	~60 days	(Kahrs, 1969e, 1970, 1971)
Silt Loam	Not Specified	~30 days	(Kahrs, 1969e, 1970, 1971)
Lakeland Sandy Soil	Higher	2.5 - 12 weeks	(Wheeler WB et al., 1973)[1]
Leon Sandy Soil	Lower	4 - 13 weeks	(Wheeler WB et al., 1973)[1]

Table 2: Soil Adsorption and Mobility of Bromopropylate

Parameter	Value	Implication for Mobility	Reference
Estimated Koc	21,000	Immobile	(HSDB)[1]
Leaching Potential	Low	Not expected to leach into groundwater	[2]
Observation	Slowly leached in the top 10 cm of soil

Degradation in Soil

Bromopropylate is known to degrade in the soil, primarily through microbial processes. The rate of degradation is influenced by soil properties, with faster degradation observed in soils with higher organic matter content.

Degradation Pathway

The primary degradation pathway of bromopropylate in soil involves the cleavage of the ester linkage. Studies have shown that up to 95% of the residues extracted from soil 40 days after treatment consist of the unchanged parent compound. The major identified metabolite in soil is 4,4'-dibromobenzilic acid. Other potential metabolites, such as 4,4'-dibromobenzohydrol and 4,4'-dibromobenzophenone, were not detected in soil samples.

Degradation pathway of bromopropylate in soil.

Experimental Protocols

Soil Degradation Study Workflow

A laboratory soil degradation study for a compound like bromopropylate would typically follow the workflow outlined below. The objective is to determine the rate of degradation and identify major metabolites under controlled conditions.

Typical workflow for a soil degradation study.

Methodology Details:

• Soil: A representative agricultural soil would be collected, sieved to remove large debris, and characterized for its physicochemical properties, including pH, organic matter content, and texture (e.g., sandy loam, clay).

• Application: A solution of bromopropylate, often radiolabeled (e.g., with ¹⁴C), is applied to the soil at a rate relevant to agricultural use.

• Incubation: The treated soil is incubated in the dark at a constant temperature (e.g., 20-25°C) and moisture level (e.g., 40-60% of maximum water holding capacity) for a period of several weeks to months.

• Sampling and Analysis: Soil samples are taken at regular intervals. The concentrations of bromopropylate and its degradation products are determined using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) coupled with Mass Spectrometry (MS).

Soil Adsorption/Desorption Study

To assess the mobility of bromopropylate in soil, adsorption/desorption studies are conducted. A common method is the batch equilibrium method.

Methodology Details:

• Soil and Solution Preparation: A known mass of soil is mixed with an aqueous solution containing a known concentration of bromopropylate.

• Equilibration: The soil-solution slurry is agitated for a specific period (e.g., 24-48 hours) to reach equilibrium.

• Analysis: The concentration of bromopropylate remaining in the aqueous phase is measured. The amount adsorbed to the soil is calculated by the difference from the initial concentration.

• Koc Calculation: The soil-water partition coefficient (Kd) is determined, and then normalized to the organic carbon content of the soil to obtain the organic carbon-normalized adsorption coefficient (Koc).

Factors Influencing Environmental Fate

The environmental fate of bromopropylate in soil is a complex process governed by the interplay of several factors. These include the physicochemical properties of the compound itself, the characteristics of the soil, and environmental conditions.

Factors influencing bromopropylate's fate in soil.

Conclusion

The available data indicates that bromopropylate exhibits moderate persistence in soil, with a half-life ranging from approximately 30 to over 80 days, depending on soil type. Its strong adsorption to soil particles, reflected in a high estimated Koc value, suggests a low potential for leaching into groundwater. The primary degradation product identified in soil is 4,4'-dibromobenzilic acid. While detailed historical experimental protocols are scarce, standardized methodologies for pesticide fate studies provide a framework for understanding how the environmental behavior of bromopropylate is assessed. This information is critical for environmental risk assessment and the development of safer alternatives.

References

• 1. efsa.europa.eu [efsa.europa.eu]
• 2. Bromopropylate (Ref: GS 19851) [sitem.herts.ac.uk]

Protocols & Analytical Methods

Application Note: Determination of Bromopropylate Residues by Gas Chromatography

Introduction

Bromopropylate is a widely used acaricide for controlling mites on various crops. Due to its potential persistence, monitoring its residue levels in food commodities is crucial for ensuring consumer safety and regulatory compliance. This application note details a robust and sensitive method for the determination of bromopropylate residues in various matrices using gas chromatography (GC) coupled with either an Electron Capture Detector (ECD) or a Mass Spectrometric (MS) detector. While GC-ECD offers high sensitivity to halogenated compounds like bromopropylate, GC-MS/MS is recommended for higher selectivity and confirmation, especially in complex matrices, to avoid potential interferences.[1][2]

Principle

The method involves the extraction of bromopropylate from the sample matrix using an organic solvent, followed by a cleanup step to remove interfering co-extractives. The purified extract is then analyzed by gas chromatography. The choice of detector influences the sensitivity and selectivity of the analysis, with mass spectrometry providing more definitive identification.[1][2]

Experimental Protocols

1. Sample Preparation: Liquid-Liquid Extraction (LLE) for Grapes

This protocol is adapted from a method developed for the analysis of bromopropylate in grapes.[1][2]

• Homogenization: Weigh 10 g of a representative sample of homogenized grapes into a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of dichloromethane and 10 mL of diethyl ether to the centrifuge tube.

  • Vortex the mixture for 5 minutes to ensure thorough extraction.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Solvent Evaporation: Carefully transfer the organic supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of hexane for GC analysis.

2. Sample Preparation: QuEChERS-based Extraction for General Food Matrices

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach suitable for a wide range of food matrices.

• Homogenization and Hydration: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water for hydration and vortex for 10-50 minutes.

• Extraction and Partitioning:

  • Add 10 mL of acetonitrile to the tube and shake vigorously for 1 minute.

  • Add the QuEChERS salt packet (e.g., containing magnesium sulfate, sodium chloride, sodium citrate) and shake vigorously for another minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Cleanup (Dispersive SPE):

  • Take an aliquot of the acetonitrile supernatant and transfer it to a d-SPE tube containing a suitable sorbent mixture (e.g., PSA, C18, GCB) to remove interfering matrix components.

  • Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

• Final Extract Preparation: Transfer the cleaned supernatant to a new vial for GC analysis.

3. Sample Preparation: Solid-Phase Extraction (SPE) for Honey

This protocol is suitable for cleaning up honey samples before GC analysis.[3][4]

• Dissolution: Dissolve a known amount of honey in water.[3]

• SPE Cleanup:

  • Condition an SPE cartridge (e.g., C18) with an appropriate solvent.

  • Load the dissolved honey sample onto the cartridge.

  • Wash the cartridge to remove sugars and other polar interferences.

  • Elute the bromopropylate with a suitable organic solvent.

• Concentration and Reconstitution: Evaporate the eluate to dryness and reconstitute in a known volume of solvent for GC analysis.

4. Gas Chromatography Conditions

The following are general GC conditions that can be adapted based on the specific instrument and column used.

Parameter	GC-ECD[1][2]	GC-MS/MS[5][6]
Column	DB-1, 30 m x 0.25 mm, 0.25 µm	DB-5MS, 30 m x 0.25 mm, 0.25 µm
Injector Temp.	250 °C	280 °C
Carrier Gas	Nitrogen or Helium	Helium
Flow Rate	1.0 mL/min	1.2 mL/min
Oven Program	80°C (1 min), ramp to 280°C at 10°C/min, hold for 5 min	70°C (2 min), ramp to 150°C at 25°C/min, then to 200°C at 3°C/min, then to 280°C at 8°C/min, hold for 10 min[7]
Detector Temp.	300 °C	N/A
MS Source Temp.	N/A	230 °C
MS Quad Temp.	N/A	150 °C
Acquisition Mode	N/A	Multiple Reaction Monitoring (MRM)

Data Presentation

Table 1: Method Validation Data for Bromopropylate Analysis

Matrix	Method	LOQ (mg/kg)	Recovery (%)	RSD (%)	Reference
Grapes	GC-ECD	0.04	N/A	N/A	[1][2]
Grapes	GC-MSD	0.06	N/A	N/A	[1][2]
Green Jujubes	GC-MS/MS	0.01	75.8 - 103.6	1.7 - 9.3	[6]
Honey	GC-ECD	0.02	N/A	N/A	[3]
Royal Jelly	GC-MS	0.3 - 9.2 (µg/kg)	93 - 118	< 11	[8]
Propolis	GC-MS	0.3 - 9.2 (µg/kg)	93 - 118	< 11	[8]
Fruits & Veg.	GC-MS/MS	0.002	>80	<10	[1]

LOQ: Limit of Quantification, RSD: Relative Standard Deviation

Visualizations

Caption: Experimental workflow for bromopropylate residue analysis.

Caption: Logical relationship for detector selection in bromopropylate analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. curresweb.com [curresweb.com]
• 8. uvadoc.uva.es [uvadoc.uva.es]

Sample preparation for bromopropylate analysis in honey and beeswax

Introduction

Bromopropylate is a lipophilic acaricide that has been used by beekeepers to control the Varroa mite.[1] Due to its persistence and potential to accumulate in hive products, regulatory bodies in many countries have established Maximum Residue Limits (MRLs) for bromopropylate in honey to ensure consumer safety.[2] The analysis of bromopropylate residues in complex matrices like honey and beeswax presents analytical challenges due to the low concentration of the analyte and the presence of interfering substances. This application note provides detailed protocols for the sample preparation of honey and beeswax for the determination of bromopropylate residues using chromatographic techniques. The methods described include liquid-liquid extraction, solid-phase extraction (SPE), and the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

Overview of Analytical Methods

The determination of bromopropylate in honey and beeswax typically involves extraction of the analyte from the matrix, a clean-up step to remove interfering compounds, and subsequent analysis by gas chromatography (GC) or liquid chromatography (LC). Gas chromatography with an electron capture detector (GC-ECD) is a common technique due to its high sensitivity to halogenated compounds like bromopropylate.[3][4] Gas chromatography coupled with mass spectrometry (GC-MS) provides higher selectivity and confirmation of the analyte's identity.[5][6] High-performance liquid chromatography (HPLC) coupled with a photodiode array detector or mass spectrometry (LC-MS) can also be employed.[2]

Quantitative Data Summary

The following tables summarize the performance data for various sample preparation methods for the analysis of bromopropylate in honey and beeswax.

Table 1: Performance Data for Bromopropylate Analysis in Honey

Method	Spiking Level (µg/kg)	Recovery (%)	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)	Reference
Reversed-Phase Extraction	400	99.6	2.5 (absolute pg)	Not Reported	[4]
Dissolution and Column Cleanup	Not Reported	Not Reported	20	Not Reported	[3]
Acetonitrile Extraction	50	67-88	< 0.2 (ng injected)	< 1.8 (ng injected)	[2]
QuEChERS	Not Reported	71-119	3-6	Not Reported	[7]
Fumigation Study	Not Reported	Not Reported	1	Not Reported	[8]

Table 2: Performance Data for Bromopropylate Analysis in Beeswax

Method	Spiking Level (mg/kg)	Recovery (%)	Limit of Detection (LOD) (mg/kg)	Limit of Quantification (LOQ) (mg/kg)	Reference
Hexane Extraction	0.05-20	78-93	0.04	Not Reported	[1]
Liquid-Liquid Extraction & SPE	0.5 and 5	~100	Not Reported	Not Reported	[9]
Solvent Extraction with Acetonitrile	Not Reported	90-108	Not Reported	0.005-0.01	[6]
Fumigation Study	Not Reported	Not Reported	0.3	Not Reported	[8]

Experimental Protocols

Protocol 1: Sample Preparation of Honey using Reversed-Phase Extraction

This protocol is based on the method described by van Rillaer & Beernaert (1989).[4]

Materials:

• Honey sample

• Octadecyl (C18) sorbent

• Solvents for elution (not specified in abstract)

• Fused silica capillary column (CP Sil 5 CB) for GC-ECD analysis

Procedure:

• Accurately weigh a representative sample of honey.

• Dissolve the honey sample in water.

• Perform a reversed-phase extraction using an octadecyl sorbent.

• Elute the bromopropylate from the sorbent.

• Analyze the eluate by gas chromatography with electron-capture detection (GC-ECD).

Protocol 2: Sample Preparation of Beeswax using Liquid-Liquid Extraction and Solid-Phase Extraction

This protocol is based on the method described for the analysis of lipophilic pesticides in beeswax.[9]

Materials:

• Beeswax sample

• Acetonitrile

• Polymeric SPE cartridges

• ODS (C18) SPE cartridges (for non-bleached beeswax)

• Solvents for elution

Procedure:

• Accurately weigh 1 g of the beeswax sample.

• Perform a liquid-liquid extraction with acetonitrile.

• For bleached beeswax, proceed directly to the polymeric SPE cartridge cleanup.

• For non-bleached beeswax, first, perform a cleanup step using an ODS (C18) cartridge, followed by the polymeric cartridge.

• Elute the bromopropylate from the SPE cartridge.

• Analyze the eluate by gas chromatography-electron-capture detection (GC-ECD). A matrix-matched calibration is recommended for accurate quantification.

Protocol 3: Modified QuEChERS Method for Honey

This protocol is a general representation of a modified QuEChERS method for honey, as several variations exist.[7][10][11][12]

Materials:

• Honey sample (5 g)

• Water (10 mL)

• Acetonitrile (10 mL)

• QuEChERS extraction salts (e.g., MgSO₄, NaCl, sodium citrate)

• Dispersive SPE (d-SPE) sorbents (e.g., PSA, C18, MgSO₄)

• 50 mL centrifuge tubes

• 15 mL centrifuge tubes

Procedure:

• Weigh 5 g of honey into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex to dissolve the honey.

• Add 10 mL of acetonitrile and the QuEChERS extraction salts.

• Shake vigorously for 1 minute and then centrifuge.

• Take an aliquot of the acetonitrile supernatant and transfer it to a 15 mL d-SPE tube.

• Vortex for 30 seconds and then centrifuge.

• The cleaned-up extract is then ready for analysis by GC-MS or LC-MS/MS.

Workflow Diagrams

Caption: General workflows for honey and beeswax sample preparation.

Conclusion

The selection of an appropriate sample preparation method for the analysis of bromopropylate in honey and beeswax depends on the specific laboratory capabilities, desired sensitivity, and the nature of the samples. For honey, modified QuEChERS methods offer a rapid and effective approach, while for the more complex beeswax matrix, a combination of liquid-liquid extraction and solid-phase extraction is often necessary to achieve adequate cleanup. The protocols and performance data presented in this application note provide a valuable resource for researchers and analytical chemists involved in the monitoring of pesticide residues in bee products.

References

• 1. Long‐term monitoring of lipophilic acaricide residues in commercial Swiss beeswax - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Determination of residual bromopropylate and coumaphos in honey and honeycomb by capillary gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. uvadoc.uva.es [uvadoc.uva.es]
• 7. Multiresidue determination of pesticide residues in honey by modified QuEChERS method and gas chromatography with electron capture detection – ScienceOpen [scienceopen.com]
• 8. dcapub.au.dk [dcapub.au.dk]
• 9. Liquid-liquid extraction followed by solid-phase extraction for the determination of lipophilic pesticides in beeswax by gas chromatography-electron-capture detection and matrix-matched calibration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An Optimized QuEChERS Workflow to Analyze Over 200 Pesticides in Honey [restek.com]
• 11. researchgate.net [researchgate.net]
• 12. Occurrence of Pesticide Residues in Spanish Honey Measured by QuEChERS Method Followed by Liquid and Gas Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Bromopropylate in Varroa destructor Control

Disclaimer: Bromopropylate is an organochlorine acaricide that is no longer authorized for use in apiculture in many regions, including the European Union (banned since 2010), due to significant concerns regarding its persistence and accumulation in beeswax.[1] Its use is also restricted in other areas, such as the United States.[1] These notes are intended for researchers, scientists, and drug development professionals for informational and historical research purposes only and do not constitute a recommendation for use.

Overview and Mechanism of Action

Bromopropylate (isopropyl 4,4'-dibromobenzilate) is a non-systemic acaricide with contact action.[2][3] It was historically marketed under the trade name Folbex VA as a fumigant strip for the control of the parasitic mite Varroa destructor in honey bee (Apis mellifera) colonies.[3][4]

Mechanism of Action: Bromopropylate belongs to the diphenylcarbinol class of acaricides. Recent research has elucidated its mode of action as a mite-specific agonist of the glutamate-gated chloride channel (GluCl).[5] Upon binding, it induces persistent currents, effectively locking the channel open.[5] This leads to an influx of chloride ions into the nerve cells, causing hyperpolarization, which inhibits nerve signaling, leading to paralysis and death of the mite.[5][6] This target site is distinct from that of DDT-type compounds which act on voltage-gated sodium channels.[5][7] The selectivity of bromopropylate for mites over insects like honey bees is attributed to differences in the target GluCl receptor.[5]

References

• 1. researchgate.net [researchgate.net]
• 2. [Field trials to control the bee tick Varroa jacobsoni with Folbex-VA-NEU and biotechnical measures on a bee farm in Tunisia] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Folbex VA [dave-cushman.net]
• 4. Acute oral and contact toxicity of new ethyl-carbamates on the mortality and acetylcholinesterase activity of honey bee (Apis mellifera) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]
• 6. bobsbeekeeping.com.au [bobsbeekeeping.com.au]
• 7. downloads.regulations.gov [downloads.regulations.gov]

Efficacy of Bromopropylate Against the Two-Spotted Spider Mite, Tetranychus urticae, on Agricultural Crops: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the efficacy of bromopropylate, a non-systemic acaricide, against the two-spotted spider mite, Tetranychus urticae, a significant pest in numerous agricultural systems. These notes include a summary of quantitative efficacy data, detailed experimental protocols for laboratory and field evaluation, and a visualization of the acaricide's mode of action.

Introduction

Bromopropylate is a contact acaricide with long residual activity, effective against all life stages of tetranychid mites, including eggs, nymphs, and adults.[1] Its primary mode of action is the inhibition of oxidative phosphorylation, leading to the disruption of ATP formation and subsequent mortality.[1][2] This document synthesizes available data to guide researchers in the application and evaluation of bromopropylate for the management of T. urticae.

Quantitative Efficacy Data

The following tables summarize the lethal and sublethal effects of bromopropylate on Tetranychus urticae as reported in various studies.

Table 1: Lethal Concentrations (LC) of Bromopropylate against Tetranychus urticae

Life Stage	LC50 (µg a.i./mL)	LC90 (µg a.i./mL)	Exposure Time	Reference
Adult Females	35.83	Not Reported	Not Specified	[3]
Adult Females	8.95	Not Reported	Not Specified	[4][5]

Table 2: Sublethal Effects of Bromopropylate on Tetranychus urticae Life Table Parameters

Parameter	Treatment (LC30)	Control	Reference
Intrinsic Rate of Natural Increase (r) (female offspring/female/day)	0.045	0.21	[3]
Net Reproductive Rate (R0) (offspring/individual)	1.78	17.15	[3]
Mean Fecundity (eggs/female)	6.52	41.2	[5]

Table 3: Field Efficacy of Bromopropylate (Neoron® 25% EC) against Tetranychus urticae on Cucumber in Greenhouses

Application Rate (ppm)	Efficacy (%) after 3 days	Efficacy (%) after 7 days	Efficacy (%) after 14 days	Efficacy (%) after 21 days
1500	>72% (after 14 days for all treatments)

Note: Specific daily efficacy data for bromopropylate alone was not detailed in the provided summary. The study indicated that all treatments, including bromopropylate, showed over 72% efficacy after 14 days.

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and standardization of future research.

Protocol 1: Laboratory Bioassay for Acute Toxicity (Leaf-Dip Method)

This protocol is adapted from methodologies used to determine the lethal concentrations (LC) of acaricides.

1. Mite Rearing:

• Establish and maintain a healthy, susceptible colony of Tetranychus urticae on a suitable host plant (e.g., bean plants, Phaseolus vulgaris) in a controlled environment (25 ± 2°C, 65 ± 5% relative humidity, 16:8 h L:D photoperiod).
• Ensure a continuous supply of healthy, uninfested host plants for mite colony maintenance and experiments.

2. Preparation of Bromopropylate Solutions:

• Prepare a stock solution of bromopropylate (analytical grade) in an appropriate solvent (e.g., acetone).
• Create a series of five to seven serial dilutions with distilled water containing a non-ionic surfactant (e.g., Triton X-100 at 0.01%) to achieve a range of concentrations expected to cause between 10% and 90% mortality.
• A control solution of distilled water and surfactant should also be prepared.

3. Bioassay Procedure:

• Excise leaf discs (approximately 3-4 cm in diameter) from untreated, healthy host plants.
• Individually dip each leaf disc into a designated bromopropylate dilution or the control solution for 5-10 seconds with gentle agitation.
• Allow the leaf discs to air dry completely on a clean, non-absorbent surface.
• Place each dried leaf disc, abaxial side up, on a moistened cotton pad or agar in a Petri dish to maintain turgor.
• Using a fine camel-hair brush, transfer 20-30 adult female mites of uniform age onto each leaf disc.
• Seal the Petri dishes with a ventilated lid to prevent mite escape.
• Incubate the Petri dishes under the same controlled conditions as the mite rearing.

4. Data Collection and Analysis:

• Assess mite mortality after 24, 48, and 72 hours under a stereomicroscope. Mites are considered dead if they do not respond to a gentle touch with a fine brush.
• Record the number of dead and live mites for each concentration and the control.
• Correct mortality data using Abbott's formula if control mortality is between 5% and 20%.
• Perform probit analysis to determine the LC50 and LC90 values, along with their 95% confidence limits.

Protocol 2: Field Trial for Efficacy Evaluation

This protocol outlines a standard procedure for conducting field trials to assess the efficacy of bromopropylate under real-world conditions.

1. Experimental Design:

• Select a crop known to be susceptible to Tetranychus urticae infestation (e.g., cotton, citrus, cucumber).
• Employ a randomized complete block design (RCBD) with a minimum of four replications for each treatment.
• Each plot should be of a size appropriate for the crop and application equipment, with buffer zones between plots to minimize spray drift.

2. Treatments:

• Include the recommended application rate of the bromopropylate formulation (e.g., 500-750 g/ha for cotton).[1]
• Include a positive control (a standard, effective acaricide) and a negative control (water spray).

3. Application:

• Apply the treatments when the mite population reaches a predetermined threshold (e.g., an average of 5 active mites per leaf).
• Use a calibrated sprayer to ensure uniform coverage of the foliage. Record all application parameters, including spray volume, pressure, and weather conditions.

4. Sampling and Mite Population Assessment:

• Collect a random sample of 20-30 leaves from the middle canopy of plants in the central rows of each plot, avoiding the edges.
• Conduct pre-treatment counts and post-treatment counts at regular intervals (e.g., 3, 7, 14, and 21 days after application).
• In the laboratory, use a stereomicroscope to count the number of mobile mite stages (nymphs and adults) and eggs on each leaf or a designated area of each leaf.

5. Data Analysis:

• Calculate the mean number of mites per leaf for each treatment at each sampling date.
• Determine the percentage of population reduction for each treatment relative to the control using a suitable formula (e.g., Henderson-Tilton's formula).
• Analyze the data using Analysis of Variance (ANOVA) to determine significant differences between treatments, followed by a means separation test (e.g., Tukey's HSD) at a specified significance level (e.g., P < 0.05).

Visualizations

Mode of Action: Disruption of Oxidative Phosphorylation

Bromopropylate's mode of action is the inhibition of oxidative phosphorylation, the primary process of ATP synthesis in the mitochondria. By disrupting this pathway, the mite is deprived of the energy necessary for survival.

Caption: Disruption of ATP synthesis by bromopropylate.

Experimental Workflow: Laboratory Bioassay

The following diagram illustrates the key steps in conducting a laboratory bioassay to determine the acute toxicity of bromopropylate.

Caption: Workflow for laboratory bioassay of bromopropylate.

Experimental Workflow: Field Trial

This diagram outlines the process for evaluating the field efficacy of bromopropylate.

Caption: Workflow for field efficacy trial of bromopropylate.

References

• 1. mahanco.ir [mahanco.ir]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Sub - lethal Effect of cyflumetofen and bromopropylate on life table history and population parameters of Tetranychus urticae koch (Acari: Tetranychidae) | Persian Journal of Acarology [biotaxa.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Investigating Cross-Resistance Between Bromopropylate and Other Acaricides: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to investigating cross-resistance patterns between the acaricide bromopropylate and other commonly used agents. The protocols outlined below detail methodologies for resistance bioassays and the characterization of metabolic resistance mechanisms, crucial for effective resistance management strategies and the development of novel acaricides.

Introduction to Bromopropylate and Acaricide Resistance

Bromopropylate is a non-systemic acaricide that has been used to control a variety of mite species, including the two-spotted spider mite, Tetranychus urticae. It acts primarily through contact and has a long residual activity. However, the intensive use of bromopropylate and other acaricides has led to the development of resistance in mite populations worldwide.

Cross-resistance, where resistance to one acaricide confers resistance to another, often from a different chemical class, poses a significant challenge to pest management. Understanding the patterns and underlying mechanisms of cross-resistance is essential for designing effective rotation programs and mitigating the spread of resistant mite populations. The primary mechanisms of resistance include target-site insensitivity and enhanced metabolic detoxification by enzymes such as esterases (EST), glutathione S-transferases (GSTs), and cytochrome P450 monooxygenases (P450s).

Data Presentation: Cross-Resistance Profile of Bromopropylate

The following tables summarize quantitative data on the cross-resistance of bromopropylate-resistant Tetranychus urticae strains to other acaricides. Resistance Ratio (RR) is calculated as the LC50 of the resistant strain divided by the LC50 of the susceptible strain.

Table 1: Cross-Resistance in a Bromopropylate-Resistant Strain of Tetranychus urticae

Acaricide	Chemical Class	LC50 Susceptible (S) Strain (mg a.i./L)	LC50 Resistant (R) Strain (mg a.i./L)	Resistance Ratio (RR)	Level of Cross-Resistance
Bromopropylate	Benzilate	8.95	-	-	High (Selected)
Dicofol	Organochlorine	-	-	High	Positive
Amitraz	Formamidine	-	-	Moderate	Positive
Chlorpyrifos	Organophosphate	479.25	2760.83	5.76	Low
Propargite	Organosulfite	116.81	5337.90	45.70	High
Fenazaquin	METI	1.92	418.3 - 599.37	217.86 - 312.17	Very High
Spiromesifen	Tetronic and Tetramic acid derivatives	1.30	-	High (274.98-fold)	Positive

Data compiled from various studies.[1][2][3][4][5]

Experimental Protocols

Rearing of Mite Strains

Protocol 3.1.1: Maintenance of Susceptible and Resistant Tetranychus urticae Strains

• Host Plants: Maintain mite colonies on detached bean leaves (Phaseolus vulgaris) placed on water-saturated cotton in Petri dishes.

• Environmental Conditions: Rear mites in a controlled environment at 25 ± 2°C, 60-70% relative humidity, and a 16:8 hour (light:dark) photoperiod.

• Resistant Strain Selection: To maintain resistance, expose the resistant strain to a discriminating concentration of bromopropylate periodically (e.g., every 2-3 generations).

Resistance Bioassays

Protocol 3.2.1: Adult Immersion Test (AIT)

This method is suitable for assessing the toxicity of acaricides to adult female mites.

• Preparation of Acaricide Solutions: Prepare a series of dilutions of the technical grade acaricide in a suitable solvent (e.g., acetone or methanol) and then in distilled water containing a surfactant (e.g., 0.02% Triton X-100).

• Mite Collection: Collect 20-30 adult female mites of uniform age for each concentration and replicate.

• Immersion: Place the mites in a small mesh basket or tea strainer and immerse them in the acaricide solution for a specified time (e.g., 5-10 seconds).

• Drying and Incubation: After immersion, gently blot the mites dry on filter paper and transfer them to fresh, untreated leaf discs.

• Mortality Assessment: Assess mortality after 24-48 hours under the controlled environmental conditions mentioned in Protocol 3.1.1. Mites that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis: Calculate the lethal concentrations (LC50) using probit analysis.

Protocol 3.2.2: Larval Packet Test (LPT)

This test is commonly used for assessing resistance in tick larvae but can be adapted for mites.

• Preparation of Impregnated Papers: Impregnate filter papers (e.g., Whatman No. 1) with different concentrations of the acaricide dissolved in a suitable solvent. Allow the solvent to evaporate completely.

• Packet Assembly: Fold the impregnated papers to create packets.

• Larval Introduction: Introduce a known number of mite larvae (e.g., 50-100) into each packet and seal it.

• Incubation: Incubate the packets under controlled conditions for 24 hours.

• Mortality Assessment: Open the packets and count the number of live and dead larvae.

• Data Analysis: Calculate the lethal concentrations (LC50) using probit analysis.

Biochemical Assays for Metabolic Resistance

Protocol 3.3.1: Preparation of Mite Homogenate

• Sample Collection: Collect a known number of adult female mites (e.g., 50-100) and freeze them in liquid nitrogen.

• Homogenization: Homogenize the mites in an ice-cold buffer (e.g., 0.1 M phosphate buffer, pH 7.5) using a micro-homogenizer.

• Centrifugation: Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Collect the supernatant, which contains the enzyme fraction, for use in the following assays. Determine the protein concentration of the supernatant using a standard method (e.g., Bradford assay).

Protocol 3.3.2: Esterase (EST) Activity Assay (Microplate Method)

• Reagents:

  • Phosphate buffer (0.1 M, pH 7.0)

  • α-naphthyl acetate (substrate)

  • Fast Blue B salt (chromogenic agent)

• Procedure:

  • Add 10 µL of the mite supernatant to each well of a 96-well microplate.

  • Add 200 µL of the α-naphthyl acetate solution to each well.

  • Incubate at 37°C for 30 minutes.

  • Add 50 µL of Fast Blue B salt solution to stop the reaction and develop the color.

  • Read the absorbance at 600 nm.

  • Calculate the esterase activity based on a standard curve of α-naphthol.[6]

Protocol 3.3.3: Glutathione S-Transferase (GST) Activity Assay

• Reagents:

  • Phosphate buffer (0.1 M, pH 6.5)

  • 1-chloro-2,4-dinitrobenzene (CDNB) (substrate)

  • Reduced glutathione (GSH) (co-substrate)

• Procedure:

  • In a cuvette or microplate well, mix the phosphate buffer, GSH, and mite supernatant.

  • Initiate the reaction by adding CDNB.

  • Monitor the increase in absorbance at 340 nm for 5 minutes at 25°C.[6][7][8]

  • Calculate the GST activity using the molar extinction coefficient of the CDNB-GSH conjugate.

Protocol 3.3.4: Cytochrome P450 Monooxygenase (P450) Activity Assay (using 7-ethoxycoumarin)

• Reagents:

  • Phosphate buffer (0.1 M, pH 7.2)

  • 7-ethoxycoumarin (substrate)

  • NADPH (cofactor)

• Procedure:

  • In a fluorometer cuvette or black microplate, mix the phosphate buffer, mite supernatant, and 7-ethoxycoumarin.

  • Pre-incubate at 30°C for 5 minutes.

  • Initiate the reaction by adding NADPH.

  • Measure the fluorescence of the product, 7-hydroxycoumarin, at an excitation wavelength of 370 nm and an emission wavelength of 450 nm over time.[9][10][11]

  • Calculate the P450 activity based on a standard curve of 7-hydroxycoumarin.

Visualization of Experimental Workflows and Signaling Pathways

Experimental Workflow for Investigating Cross-Resistance

Caption: Experimental workflow for investigating acaricide cross-resistance.

CncC/Keap1 Signaling Pathway in Metabolic Resistance

Caption: CncC/Keap1 pathway in acaricide resistance.

Explanation of the CncC/Keap1 Pathway:

Under normal conditions, the transcription factor CncC (a homolog of Nrf2) is bound by Keap1, which targets it for ubiquitination and subsequent degradation by the proteasome.[12] Upon exposure to acaricides, reactive oxygen species (ROS) are generated, leading to the oxidation of Keap1.[13] This modification causes the dissociation of CncC from Keap1, allowing CncC to translocate to the nucleus. In the nucleus, CncC binds to the Antioxidant Response Element (ARE) in the promoter regions of various detoxification genes, including P450s and GSTs, leading to their increased expression and consequently, metabolic resistance to the acaricide.[1][14][15]

Conclusion

The investigation of cross-resistance between bromopropylate and other acaricides is a critical component of sustainable mite management. The protocols provided here offer a standardized approach to assess resistance levels and elucidate the underlying biochemical mechanisms. By understanding the cross-resistance profiles and the signaling pathways involved in detoxification, researchers and pest management professionals can make more informed decisions regarding acaricide selection and rotation, thereby prolonging the efficacy of existing and future control agents.

References

• 1. ijcmas.com [ijcmas.com]
• 2. researchgate.net [researchgate.net]
• 3. jcp.modares.ac.ir [jcp.modares.ac.ir]
• 4. asejaiqjsae.journals.ekb.eg [asejaiqjsae.journals.ekb.eg]
• 5. aensiweb.com [aensiweb.com]
• 6. Target-Site Mutations and Glutathione S-Transferases Are Associated with Acequinocyl and Pyridaben Resistance in the Two-Spotted Spider Mite Tetranychus urticae (Acari: Tetranychidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Purification, characterization, and enzyme kinetics of a glutathione S transferase from larvae of the camel tick Hyalomma dromedarii - PMC [pmc.ncbi.nlm.nih.gov]
• 8. home.sandiego.edu [home.sandiego.edu]
• 9. Use of 7-ethoxycoumarin to monitor multiple enzymes in the human CYP1, CYP2, and CYP3 families - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Spectral properties of substrate-cytochrome P-450 interaction and catalytic activity of xenobiotic metabolizing enzymes in isolated rainbow trout liver cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. High-Resolution Genetic Mapping Combined with Transcriptome Profiling Reveals That Both Target-Site Resistance and Increased Detoxification Confer Resistance to the Pyrethroid Bifenthrin in the Spider Mite Tetranychus urticae - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Trans-driven variation in expression is common among detoxification genes in the extreme generalist herbivore Tetranychus urticae - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A detoxification pathway initiated by a nuclear receptor TcHR96h in Tetranychus cinnabarinus (Boisduval) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Bromopropylate Residue Dissipation on Fruits and Vegetables

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Bromopropylate is a widely used acaricide for the control of mites on a variety of crops, including fruits and vegetables.[1] Assessing its residue dissipation is crucial to ensure food safety and establish appropriate pre-harvest intervals (PHIs). This document provides detailed application notes and protocols for the determination of bromopropylate residues on produce, summarizing key experimental methodologies and data from various studies. The provided protocols are intended to serve as a comprehensive guide for researchers in the field of pesticide residue analysis.

Section 1: Analytical Methods for Bromopropylate Residue Determination

The determination of bromopropylate residues in fruits and vegetables is primarily accomplished using chromatographic techniques coupled with sensitive detectors. Gas chromatography (GC) is a common method for the analysis of bromopropylate.

1.1. Sample Preparation: QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined and effective approach for the extraction and cleanup of pesticide residues from food matrices.[2][3]

Experimental Protocol:

• Homogenization: Weigh a representative 10-15 g sample of the fruit or vegetable and homogenize it.[4][5] For samples with low water content, hydration with 10 mL of water may be necessary.[4]

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.[5][6]

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).[6]

  • Shake vigorously for 1 minute and then centrifuge at ≥3000 rpm for 5 minutes.[4][6]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing d-SPE sorbents. A common combination for fruits and vegetables is 150 mg of primary secondary amine (PSA) and 900 mg of anhydrous MgSO₄.[7]

  • Vortex for 30 seconds and centrifuge for 5 minutes.[4]

• Final Extract: The resulting supernatant is the final extract, which can be directly analyzed or further concentrated and reconstituted in a suitable solvent for analysis.

1.2. Analytical Instrumentation

1.2.1. Gas Chromatography (GC)

GC is a robust technique for the analysis of volatile and semi-volatile compounds like bromopropylate.

• Detector: Electron Capture Detector (ECD) or Mass Spectrometry (MS) are commonly used. GC-ECD offers high sensitivity for halogenated compounds like bromopropylate, while GC-MS provides higher selectivity and confirmation of the analyte's identity.[8]

• Typical Parameters:

  • Column: A non-polar or medium-polarity capillary column is suitable.

  • Injector Temperature: Typically 250-280°C.

  • Oven Temperature Program: A programmed temperature gradient is used to achieve good separation. For example, starting at 60-80°C and ramping up to 280-300°C.

  • Carrier Gas: Helium or Nitrogen.

1.2.2. Liquid Chromatography (LC)

While GC is more common, Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS) can also be utilized, especially for multi-residue methods.[9][10]

• Advantages: LC-MS/MS is suitable for a wide range of pesticide polarities and can offer high sensitivity and selectivity.[9]

Section 2: Bromopropylate Residue Dissipation Studies

Dissipation studies are essential to determine the rate at which bromopropylate residues decline on crops after application. This information is used to establish safe pre-harvest intervals.

2.1. Experimental Design

• Field Trials: The study should be conducted under typical agricultural conditions for the specific crop.

• Application: Apply bromopropylate at the recommended and potentially higher dose rates.[11]

• Sampling: Collect samples of the fruit or vegetable at various time intervals after application (e.g., 0, 1, 3, 5, 7, 10, and 14 days).[11]

• Sample Processing: Process the samples immediately or store them frozen at -18°C or below until analysis to ensure the stability of the residues.[1]

• Analysis: Analyze the samples using a validated analytical method as described in Section 1.

2.2. Data Analysis and Presentation

The dissipation of bromopropylate often follows first-order kinetics.[12][13] The half-life (DT₅₀), which is the time required for the residue concentration to decrease by 50%, is a key parameter.

Data Summary Table:

Crop	Application Rate (g/L)	Initial Residue (ppm)	Half-life (DT₅₀) in days	Reference
Artichokes	1.0	> 0.7	2-3	[11]
Strawberries	1.0	> 0.7	2-3	[11]
Green Beans	1.0	< 0.8 (after 1 day)	-	[11]

Note: The initial residue levels and half-lives can vary depending on factors such as crop type, climate, and application method.

Section 3: Visualizations

Experimental Workflow for Bromopropylate Residue Analysis

Caption: A flowchart of the analytical workflow for determining bromopropylate residues.

Logical Flow of a Residue Dissipation Study

Caption: The logical progression of a bromopropylate residue dissipation study.

References

• 1. fao.org [fao.org]
• 2. youtube.com [youtube.com]
• 3. media.sciltp.com [media.sciltp.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. pesticide residue analysis methods in fruits and vegetables | PPTX [slideshare.net]
• 6. Τemporal Variation in Pesticide Residues in Citrus Fruits from Chios, Greece, before and after the Development of an Integrated Pest Management Strategy (IPMS): A Five-Year Study (LIFE13 ENV GR/000414) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. journals.ekb.eg [journals.ekb.eg]
• 10. Residues of 165 pesticides in citrus fruits using LC-MS/MS: a study of the pesticides distribution from the peel to the pulp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Disappearance of bromopropylate residues in artichokes, strawberries and beans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Dissipation kinetics and health risk assessment of certain insecticides applied in/on tomato under open field and poly-house conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Dissipation kinetics of some pesticides applied singly or in mixtures in/on grape leaf - PubMed [pubmed.ncbi.nlm.nih.gov]

Bromopropylate in Integrated Pest Management (IPM): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromopropylate is a non-systemic acaricide with contact action and long residual activity.[1] It has been utilized for the control of a wide range of mite species across various agricultural and horticultural crops. This document provides detailed application notes and protocols for the use of bromopropylate within an Integrated Pest Management (IPM) framework, with a focus on its efficacy, resistance management, and toxicological profile. It is important to note that bromopropylate has been banned in the European Union and Australia due to concerns about resistance and compatibility with IPM systems.[2]

Mode of Action

Bromopropylate's primary mode of action is the inhibition of oxidative phosphorylation, which disrupts the formation of ATP, the main energy currency of the cell.[3] This metabolic disruption leads to paralysis and death of the target mites. The Insecticide Resistance Action Committee (IRAC) classifies bromopropylate in Group UN, indicating an unknown or uncertain mode of action, highlighting the need for further research in this area.[2]

Data Presentation

Efficacy Against Target Pests

Bromopropylate has demonstrated efficacy against various life stages of several economically important mite species.[3] Quantitative data from a study on the two-spotted spider mite (Tetranychus urticae) is presented below.

Target Pest	Life Stage	Efficacy Metric	Value (µg a.i./mL)	Reference
Tetranychus urticae	Adult Female	LC₅₀	8.95	[1][4]
Tetranychus urticae	Adult Female	LC₃₀	-	[1]

LC₅₀ (Lethal Concentration 50): The concentration of a substance that is lethal to 50% of the test population. LC₃₀ (Lethal Concentration 30): The concentration of a substance that is lethal to 30% of the test population.

Toxicological Profile: Effects on Non-Target Organisms

The use of any pesticide within an IPM program necessitates a thorough understanding of its impact on non-target organisms, particularly beneficial insects. While data is limited, some studies have assessed the toxicity of bromopropylate to predatory mites.

Non-Target Organism	Species	Toxicity Metric	Value	Effect	Reference
Predatory Mite	Typhlodromus pyri	-	-	Harmful	[5]

It is crucial to conduct further research to establish a comprehensive toxicological profile of bromopropylate against a wider range of beneficial insects.

Experimental Protocols

Protocol 1: Determination of Acaricide Efficacy (LC₅₀) using Leaf-Dip Bioassay

This protocol is adapted from studies on the efficacy of acaricides against Tetranychus urticae.[1][4]

Objective: To determine the median lethal concentration (LC₅₀) of bromopropylate against a target mite species.

Materials:

• Bromopropylate technical grade or formulated product

• Distilled water

• Surfactant (e.g., Triton X-100)

• Leaf discs (e.g., from bean or cotton plants)

• Petri dishes lined with moist filter paper

• Fine camel-hair brush

• Mite population (e.g., Tetranychus urticae)

• Stereomicroscope

Procedure:

• Preparation of Test Solutions: Prepare a stock solution of bromopropylate in distilled water with a surfactant. From this stock, prepare a series of at least five serial dilutions. A control solution containing only distilled water and surfactant should also be prepared.

• Leaf Disc Preparation: Cut leaf discs to a uniform size (e.g., 2 cm diameter) and dip each disc into a test solution for 5-10 seconds with gentle agitation.

• Drying: Allow the treated leaf discs to air dry completely.

• Mite Infestation: Place the dried leaf discs, abaxial side up, on the moist filter paper in the Petri dishes. Using a fine camel-hair brush, transfer a known number of adult female mites (e.g., 20-30) onto each leaf disc.

• Incubation: Seal the Petri dishes and incubate them under controlled conditions (e.g., 25 ± 2 °C, 65 ± 5% relative humidity, and a 16:8 hour light:dark photoperiod).

• Mortality Assessment: After a specified period (e.g., 24, 48, or 72 hours), count the number of dead and live mites on each leaf disc under a stereomicroscope. Mites that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis: Correct the mortality data for control mortality using Abbott's formula. Perform probit analysis to calculate the LC₅₀ value and its 95% confidence limits.

Protocol 2: Monitoring for Bromopropylate Resistance using Vial-Leaf Dipping (VLD) Bioassay

This protocol is based on a sensitive bioassay developed for detecting acaricide resistance in Tetranychus urticae.[6][7]

Objective: To monitor for the development of resistance to bromopropylate in field populations of mites.

Materials:

• Bromopropylate technical grade or formulated product

• Acetone

• 2-mL microcentrifuge tubes

• Leaf discs (e.g., 1 cm diameter)

• Vortex mixer

• Fine camel-hair brush

• Field-collected and susceptible laboratory mite populations

Procedure:

• Vial Coating: Prepare a series of concentrations of bromopropylate in acetone. Add a specific volume (e.g., 100 µL) of each concentration to a 2-mL microcentrifuge tube. Vortex the tubes until the acetone has completely evaporated, leaving a uniform coating of the acaricide on the inner surface.

• Leaf Disc Treatment: Dip leaf discs of a uniform size into the same acaricide solutions used for vial coating. Allow the leaf discs to air dry.

• Bioassay Assembly: Place one treated leaf disc at the bottom of each corresponding coated vial.

• Mite Introduction: Transfer a known number of adult female mites (e.g., 15-20) from both the field-collected and susceptible populations into the vials.

• Incubation: Cap the vials and incubate under controlled conditions.

• Mortality Assessment: Assess mortality at regular intervals (e.g., every hour) until a clear dose-response is observed.

• Data Analysis: Calculate the LC₅₀ values for both the field and susceptible populations. The resistance ratio (RR) can be calculated by dividing the LC₅₀ of the field population by the LC₅₀ of the susceptible population.

Integrated Pest Management (IPM) Programs

The integration of bromopropylate into an IPM program requires careful consideration of its properties and the specific agroecosystem.

IPM Program for Spider Mites in Cotton

This is a generalized framework that can be adapted for specific field conditions.

• Monitoring:

  • Begin scouting for mites from crop emergence to the first open boll.

  • Sample leaves from different parts of the plant and across the field to determine the percentage of infested leaves.

  • Record the presence of predatory mites and other natural enemies.

• Action Thresholds:

  • Treatment is generally considered when 30-50% of leaves are infested with spider mites before the first open boll.[3]

• Control Tactics:

  • Cultural Control: Manage surrounding vegetation to reduce alternative hosts for mites.[8]

  • Biological Control: Conserve and augment populations of natural enemies such as predatory mites (Phytoseiulus persimilis, Amblyseius swirskii), lacewings, and lady beetles.[4][9] Avoid broad-spectrum insecticides that are harmful to these beneficials.

  • Chemical Control:

    • If chemical intervention is necessary, consider a rotation of acaricides with different modes of action to manage resistance.

    • Bromopropylate can be used as a rotational partner. Application rates should follow label recommendations.

    • Consider the use of more selective acaricides to minimize disruption of natural enemy populations.

IPM Program for Mites in Grapes

This framework provides guidance for incorporating bromopropylate into a grape IPM program.

• Monitoring:

  • Regularly inspect vines, including leaves and fruit clusters, for the presence of mites and their damage.

  • Use a hand lens to identify the mite species and their life stages.

  • Monitor populations of predatory mites.

• Action Thresholds:

  • Thresholds will vary depending on the grape variety, time of season, and the presence of natural enemies.

• Control Tactics:

  • Cultural Practices: Proper canopy management to improve air circulation and spray penetration can help reduce mite populations.

  • Biological Control: Encourage populations of predatory mites which can effectively control spider mites.

  • Chemical Control:

    • If mite populations exceed thresholds, apply a selective acaricide.

    • Bromopropylate can be used, but its use should be limited to a maximum of three applications per season to delay the development of resistance.[10]

    • Alternate bromopropylate with acaricides from different chemical groups.[10]

    • Follow recommended application timings based on the pest's life cycle and crop stage.

Mandatory Visualizations

Caption: Workflow for the judicious use of bromopropylate in an IPM program.

Caption: Simplified degradation pathway of bromopropylate in the environment.

Resistance Management

The development of resistance is a significant concern with the use of bromopropylate.[2] To delay the onset of resistance, the following strategies are recommended:

• Rotation of Acaricides: Avoid the exclusive and repeated use of bromopropylate. Alternate its use with acaricides from different IRAC mode of action groups.[10]

• Integrated Approach: Incorporate non-chemical control methods such as biological and cultural controls to reduce the selection pressure for resistance.[10]

• Monitoring: Regularly monitor mite populations for signs of reduced susceptibility to bromopropylate using bioassays as described in Protocol 2.

• Adherence to Label Rates: Always use bromopropylate at the recommended label rates. Using lower rates can contribute to the selection of resistant individuals.

References

• 1. Sub - lethal Effect of cyflumetofen and bromopropylate on life table history and population parameters of Tetranychus urticae koch (Acari: Tetranychidae) | Persian Journal of Acarology [biotaxa.org]
• 2. insidecotton.com [insidecotton.com]
• 3. Webspinning Spider Mites / Cotton / Agriculture: Pest Management Guidelines / UC Statewide IPM Program (UC IPM) [ipm.ucanr.edu]
• 4. researchgate.net [researchgate.net]
• 5. Bromopropylate (Ref: GS 19851) [sitem.herts.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. A bioassay for evaluation of the resistance of Tetranychus urticae (Acari: Tetranychidae) to selected acaricides | Systematic and Applied Acarology [biotaxa.org]
• 8. lubbock.tamu.edu [lubbock.tamu.edu]
• 9. Biological control of citrus rust mite Phyllocoptruta oleivora by three bacterial species - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Predator-Unfriendly Pesticides Harm the Beneficial Mite Neoseiulus idaeus Denmark & Muma (Acari: Phytoseiidae) [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Bromopropylate Extraction from Honey

Welcome to the technical support center for the analysis of bromopropylate in complex matrices. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experimental workflows for the accurate determination of bromopropylate residues in honey.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting bromopropylate from honey?

A1: The most prevalent and effective methods for extracting bromopropylate from the complex matrix of honey are Solid-Phase Extraction (SPE), the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, and Liquid-Liquid Extraction (LLE). The choice of method often depends on available equipment, desired sample throughput, and the specific analytical technique being used for detection (e.g., GC-MS, LC-MS/MS).

Q2: Why is honey considered a complex matrix for pesticide analysis?

A2: Honey's complexity arises from its high sugar content, variable water content, and the presence of a wide range of organic compounds, including acids, enzymes, pigments, and pollen. These components can interfere with the extraction and analysis of pesticides like bromopropylate, leading to matrix effects that can either suppress or enhance the analytical signal, causing inaccurate quantification.

Q3: What are the main challenges when analyzing bromopropylate in honey?

A3: Key challenges include:

• Matrix Effects: Co-extracted sugars and other matrix components can interfere with chromatographic analysis, affecting accuracy and precision.

• Analyte Degradation: Bromopropylate can be susceptible to degradation under certain pH and temperature conditions. One of its known degradation products is 4,4'-dibromobenzophenone.

• Low Concentrations: Bromopropylate residues in honey are often at very low levels, requiring sensitive analytical methods and efficient extraction techniques to achieve reliable detection and quantification.

• Persistence: Bromopropylate has been shown to be remarkably persistent in the honey matrix.

Q4: Which analytical techniques are most suitable for detecting bromopropylate after extraction?

A4: Gas Chromatography (GC) coupled with an Electron Capture Detector (ECD) or a Mass Spectrometer (MS) is a commonly used technique for the determination of bromopropylate.[1] Liquid Chromatography (LC) coupled with tandem mass spectrometry (LC-MS/MS) is also a powerful tool for this purpose. GC-MS/MS is particularly useful for its high sensitivity and selectivity, which helps in mitigating matrix interferences.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the extraction and analysis of bromopropylate from honey.

Problem 1: Low Recovery of Bromopropylate

Possible Cause	Troubleshooting Steps
Incomplete Extraction from the Honey Matrix	- Ensure thorough homogenization: Honey is viscous. Ensure it is completely dissolved in the initial aqueous solution before proceeding with the extraction. Gentle heating can aid dissolution. - Optimize solvent-to-sample ratio: For LLE and QuEChERS, ensure the volume of extraction solvent is sufficient to partition the analyte effectively. - Increase shaking/vortexing time: Allow for adequate mixing time to ensure complete transfer of bromopropylate into the organic phase.
Analyte Loss During Clean-up	- Check SPE cartridge conditioning and elution: Improper conditioning of the SPE cartridge can lead to poor retention of the analyte. Ensure the elution solvent is strong enough to desorb bromopropylate completely. - Evaluate d-SPE sorbent type and amount: For QuEChERS, the type and amount of dispersive SPE sorbent (e.g., PSA, C18) are critical. Too much sorbent can lead to analyte loss. PSA is effective at removing organic acids and sugars.
Degradation of Bromopropylate	- Control pH: Bromopropylate is more stable in acidic to neutral conditions. Avoid highly basic conditions during extraction and storage of extracts. The use of buffered QuEChERS methods (e.g., AOAC) can help maintain a stable pH. - Minimize exposure to high temperatures: If using GC, be mindful of the inlet temperature, as high temperatures can cause degradation of thermally labile pesticides.
Improper Solvent Evaporation	- Gentle evaporation: When concentrating the final extract, use a gentle stream of nitrogen and a controlled temperature (e.g., 30-40°C) to prevent loss of the analyte. Avoid evaporating to complete dryness.

Problem 2: High Matrix Effects (Signal Suppression or Enhancement)

Possible Cause	Troubleshooting Steps
Co-extraction of Interfering Compounds	- Optimize the clean-up step: In QuEChERS, a combination of PSA and C18 in the d-SPE step can be effective. PSA removes polar interferences like sugars and organic acids, while C18 removes non-polar interferences. - For SPE, consider using a multi-cartridge system (e.g., C18 followed by Florisil) for a more thorough clean-up. - Dilute the final extract: Diluting the extract can reduce the concentration of matrix components relative to the analyte, thereby minimizing their impact on the analytical signal.
Active Sites in the GC System	- Use a pre-column (guard column): This can trap non-volatile matrix components and protect the analytical column. - Regularly replace the inlet liner and septum: Active sites in a dirty liner can cause analyte degradation or adsorption. - Use analyte protectants: Adding compounds like L-gulonic acid γ-lactone to the final extract can help to mask active sites in the GC system and improve the response of susceptible pesticides.
Ionization Suppression/Enhancement in MS	- Use matrix-matched calibration standards: Prepare calibration standards in a blank honey extract that has undergone the same extraction procedure. This helps to compensate for signal suppression or enhancement caused by the matrix. - Employ an internal standard: The use of an isotopically labeled internal standard can help to correct for variations in the analytical signal caused by matrix effects.

Problem 3: Poor Chromatographic Peak Shape

Possible Cause	Troubleshooting Steps
Contaminated GC Inlet or Column	- Perform inlet maintenance: Clean or replace the GC inlet liner and trim the first few centimeters of the analytical column. - Bake out the column: Condition the column at a high temperature (within its specified limits) to remove contaminants.
Incompatible Solvent with the Mobile Phase (LC)	- Ensure the final extract solvent is compatible with the initial mobile phase conditions: A mismatch can lead to peak distortion. If necessary, evaporate the extract and reconstitute it in a solvent that is compatible with the mobile phase.
Co-eluting Matrix Components	- Improve the clean-up procedure: As described in "High Matrix Effects," a more effective clean-up can remove interfering compounds. - Optimize the chromatographic method: Adjust the temperature program (GC) or the gradient profile (LC) to improve the separation between bromopropylate and any co-eluting peaks.

Quantitative Data Summary

The following tables summarize the performance of different extraction methods for the analysis of bromopropylate and other pesticides in honey, as reported in various studies.

Table 1: Recovery Data for Bromopropylate in Honey

Extraction Method	Analytical Technique	Fortification Level (ng/g)	Recovery (%)	RSD (%)	Reference
SPE	GC-ECD	400	99.6	N/A	[2]
QuEChERS	LC-MS/MS	10	78-101	<20	[3][4]
LLE	LC-MS/MS	N/A	68-104	<5	[5]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Bromopropylate in Honey

Extraction Method	Analytical Technique	LOD (ng/g)	LOQ (ng/g)	Reference
SPE	GC-ECD	N/A	10	[2]
LLE	GC-MS	N/A	0.01-0.03 (in grapes)	[1]

Experimental Protocols

Protocol 1: Modified QuEChERS Method

This protocol is adapted from methods optimized for pesticide residue analysis in honey.[6]

• Sample Preparation: Weigh 5 g of homogenized honey into a 50 mL centrifuge tube.

• Hydration: Add 10 mL of deionized water and vortex for 1 minute to dissolve the honey.

• Extraction:

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Immediately shake vigorously for 1 minute.

• Centrifugation: Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive SPE (d-SPE) Clean-up:

  • Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing MgSO₄ and PSA (Primary Secondary Amine).

  • Vortex for 30 seconds.

• Final Centrifugation and Analysis:

  • Centrifuge at a high speed for 5 minutes.

  • Collect the supernatant for analysis by GC-MS or LC-MS/MS.

Protocol 2: Solid-Phase Extraction (SPE)

This is a general protocol for SPE of pesticides from honey.

• Sample Preparation: Dissolve 5 g of honey in 20 mL of water.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Load the diluted honey sample onto the SPE cartridge at a slow flow rate (e.g., 1-2 mL/min).

• Washing: Wash the cartridge with 5 mL of water to remove sugars and other polar interferences.

• Elution: Elute the bromopropylate from the cartridge with a suitable organic solvent (e.g., 5 mL of a mixture of n-hexane and acetone).

• Concentration and Analysis:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for injection into the GC or LC system.

Protocol 3: Liquid-Liquid Extraction (LLE)

This protocol outlines a basic LLE procedure for honey.

• Sample Preparation: Dissolve 10 g of honey in 20 mL of water in a separatory funnel.

• Extraction:

  • Add 30 mL of a suitable organic solvent (e.g., ethyl acetate or a mixture of dichloromethane and petroleum ether).

  • Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

• Phase Separation: Allow the layers to separate. If an emulsion forms, it may be broken by adding a small amount of NaCl or by gentle centrifugation.

• Collection of Organic Layer: Drain the lower organic layer. Repeat the extraction of the aqueous layer with a fresh portion of the organic solvent.

• Drying and Concentration:

  • Combine the organic extracts and dry them by passing through anhydrous sodium sulfate.

  • Evaporate the solvent to a small volume and reconstitute in a suitable solvent for analysis.

Visualizations

Caption: QuEChERS experimental workflow for bromopropylate extraction from honey.

Caption: Troubleshooting decision tree for bromopropylate analysis in honey.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of insecticides in honey by liquid chromatography-ion trap-mass spectrometry: comparison of different extraction procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Improving sensitivity for bromopropylate detection in trace analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working on the trace analysis of bromopropylate. Our goal is to help you improve the sensitivity and reliability of your detection methods.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Issue: Low or No Bromopropylate Signal in GC-MS/MS Analysis

Possible Causes and Solutions:

• Sample Preparation:

  • Inadequate Extraction: Bromopropylate may be strongly adsorbed to the sample matrix, especially in complex matrices like soil or honey.[1][2]

    • Solution: Optimize your extraction solvent and method. For soil, consider a robust method like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).[1][2] For honey, dissolution in water followed by solid-phase extraction (SPE) is effective.[3][4]

  • Inefficient Clean-up: Matrix components can interfere with the signal.

    • Solution: Employ a clean-up step after extraction. Dispersive SPE (dSPE) with sorbents like PSA and C18 can remove sugars, lipids, and other interferences.

• GC System:

  • Active Sites in the Inlet or Column: Bromopropylate can degrade or be adsorbed at active sites in the GC system, leading to poor peak shape and low response.[5][6]

    • Solution: Use a deactivated inlet liner and a high-quality, low-bleed GC column specifically designed for trace analysis. Regularly replace the liner and trim the column.[5]

  • Incorrect Injection Parameters: Suboptimal injection temperature or mode can lead to poor analyte transfer.

    • Solution: Optimize the injection temperature and consider using a pulsed splitless injection to enhance the transfer of bromopropylate onto the column.

• Mass Spectrometer:

  • Ion Source Contamination: A dirty ion source can significantly reduce sensitivity.[5]

    • Solution: Regularly clean the ion source according to the manufacturer's instructions.

  • Incorrect MS/MS Transitions: Using non-optimal precursor and product ions will result in a weak signal.

    • Solution: Optimize the MRM (Multiple Reaction Monitoring) transitions for bromopropylate using a standard solution.

Troubleshooting Workflow for Low GC-MS/MS Signal

Caption: Troubleshooting workflow for low bromopropylate signal in GC-MS/MS.

Issue: High Matrix Effects in LC-MS/MS Analysis

Possible Causes and Solutions:

• Co-eluting Matrix Components: Compounds from the sample matrix that elute at the same time as bromopropylate can suppress or enhance its ionization, leading to inaccurate quantification.[7][8]

  • Solution 1: Improve Chromatographic Separation. Modify the mobile phase gradient or use a different stationary phase to separate bromopropylate from interfering compounds.[7]

  • Solution 2: Enhance Sample Clean-up. Use more selective SPE sorbents or a multi-step clean-up procedure to remove a wider range of matrix components.[9]

  • Solution 3: Dilute the Sample Extract. Diluting the extract can reduce the concentration of matrix components, thereby minimizing their effect on ionization.[10] However, ensure that the diluted concentration of bromopropylate is still above the limit of quantification (LOQ).

• Ionization Source: The choice of ionization source and its settings can influence the extent of matrix effects.

  • Solution: Optimize the electrospray ionization (ESI) source parameters, such as spray voltage and gas temperatures, to favor the ionization of bromopropylate over matrix components.[11]

• Calibration Strategy: Using a solvent-based calibration curve for quantification in the presence of matrix effects will lead to inaccurate results.

  • Solution: Use matrix-matched calibration standards. This involves preparing calibration standards in a blank matrix extract that is similar to the samples being analyzed.[7]

Logical Flow for Mitigating Matrix Effects

Caption: Strategy for mitigating matrix effects in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is the most sensitive method for detecting trace levels of bromopropylate?

A1: Both gas chromatography-tandem mass spectrometry (GC-MS/MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are highly sensitive and selective methods for trace-level detection of bromopropylate.[12][13] The choice between the two often depends on the sample matrix and the availability of instrumentation. GC coupled with an electron capture detector (GC-ECD) is also a very sensitive technique for halogenated compounds like bromopropylate.[3][14]

Q2: How can I improve the recovery of bromopropylate from soil samples?

A2: The QuEChERS method is highly effective for extracting pesticides from complex matrices like soil.[1][2] To improve recovery, ensure the soil sample is adequately hydrated before extraction with acetonitrile. The choice of salts in the extraction step and the sorbents in the dSPE clean-up step are also critical and should be optimized for your specific soil type.[2][15]

Q3: I am observing peak tailing for bromopropylate in my GC analysis. What could be the cause?

A3: Peak tailing for bromopropylate is often caused by active sites in the GC system.[5] This can be due to a contaminated or non-deactivated inlet liner, contamination at the head of the GC column, or the use of a column that is not suitable for trace pesticide analysis. To resolve this, use a deactivated liner, regularly trim the first few centimeters of the column, and ensure you are using a high-quality, low-bleed column.[5][16]

Q4: What are the main metabolites of bromopropylate that I should be aware of?

A4: The primary degradation product of bromopropylate is 4,4'-dibromobenzophenone (BBP). Another potential metabolite is 4,4'-dibromobenzilic acid (BBA).[3][17] Analytical methods should ideally be able to separate and identify both the parent compound and these key metabolites.

Data Presentation

Table 1: Comparison of Detection Limits for Bromopropylate by Different Analytical Methods

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
GC-µECD	Honey	-	0.010 mg/kg	[4]
GC-MS	Honey	-	0.01 mg/kg	[3]
GC-ECD	Honey & Honeycomb	2.5 pg (absolute)	-	[14]
GC-MS/MS	Various Foods	-	0.01 mg/kg	[18]
LC-MS/MS	Fruits & Vegetables	-	0.01 mg/kg	[13]
LC-MS/MS	Soil	0.024 - 6.25 ng/g	-	[19]

Table 2: Recovery Rates of Bromopropylate Using Different Sample Preparation Methods

Sample Preparation Method	Matrix	Recovery Rate (%)	Reference
Solid-Phase Extraction (SPE)	Honey	> 85%	[3]
QuEChERS	Soil	Generally high, but can be matrix dependent	[2]
Liquid-Liquid Extraction	Honey	85% (average)	[4]
Reversed-Phase Extraction	Honey & Honeycomb	99.6%	[14]

Experimental Protocols

Protocol 1: Determination of Bromopropylate in Honey using GC-ECD

This protocol is based on the method described by van Rillaer & Beernaert (1989).[14]

• Sample Preparation:

  • Weigh 10 g of honey into a beaker.

  • Dissolve the honey in 20 mL of distilled water.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 10 mL of methanol followed by 10 mL of distilled water.

  • Load the dissolved honey sample onto the SPE cartridge.

  • Wash the cartridge with 10 mL of distilled water to remove sugars and other polar interferences.

  • Dry the cartridge under vacuum for 10 minutes.

  • Elute the bromopropylate from the cartridge with 10 mL of n-hexane.

• Concentration:

  • Evaporate the n-hexane eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• GC-ECD Analysis:

  • Column: Fused silica capillary column (e.g., CP Sil 5 CB).

  • Injector Temperature: 250°C.

  • Detector Temperature: 300°C.

  • Carrier Gas: Nitrogen or Helium.

  • Injection Mode: Splitless.

  • Temperature Program: Optimize for the separation of bromopropylate from any co-eluting peaks.

Protocol 2: QuEChERS Extraction of Bromopropylate from Soil for LC-MS/MS Analysis

This protocol is a general guideline based on the QuEChERS methodology.[2][20]

• Sample Preparation:

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • If the soil is dry, add 7 mL of water and allow it to hydrate for 30 minutes.[2]

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the appropriate QuEChERS extraction salts (e.g., AOAC or EN method salts).[20]

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Clean-up:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 2 mL dSPE tube containing PSA and C18 sorbents.

  • Vortex for 30 seconds.

  • Centrifuge at ≥5000 rcf for 2 minutes.

• LC-MS/MS Analysis:

  • Take the supernatant from the dSPE step and dilute it with the initial mobile phase.

  • Inject into the LC-MS/MS system.

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of water and acetonitrile or methanol, both containing a suitable additive like formic acid or ammonium formate.

  • Ionization Mode: Electrospray Ionization (ESI), typically in positive mode for bromopropylate.

  • Detection: Multiple Reaction Monitoring (MRM) using optimized transitions for bromopropylate.

Experimental Workflow for QuEChERS Extraction from Soil

Caption: QuEChERS sample preparation workflow for soil analysis.

References

• 1. Portico [access.portico.org]
• 2. weber.hu [weber.hu]
• 3. researchgate.net [researchgate.net]
• 4. Rapid determination of residues of pesticides in honey by µGC-ECD and GC-MS/MS: Method validation and estimation of measurement uncertainty according to document No. SANCO/12571/2013 [agris.fao.org]
• 5. shimadzu.co.uk [shimadzu.co.uk]
• 6. google.com [google.com]
• 7. restek.com [restek.com]
• 8. researchgate.net [researchgate.net]
• 9. waters.com [waters.com]
• 10. sciex.com [sciex.com]
• 11. zefsci.com [zefsci.com]
• 12. hpst.cz [hpst.cz]
• 13. veterinaria.org [veterinaria.org]
• 14. Determination of residual bromopropylate and coumaphos in honey and honeycomb by capillary gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. scribd.com [scribd.com]
• 17. Bromopropylate | C17H16Br2O3 | CID 28936 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Rapid analytical method for the determination of 220 pesticide with their isomers by GCMS-TIC - PMC [pmc.ncbi.nlm.nih.gov]
• 20. nucleus.iaea.org [nucleus.iaea.org]

Factors affecting bromopropylate degradation rate in laboratory studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the degradation of bromopropylate in laboratory settings.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the degradation rate of bromopropylate in laboratory studies?

A1: The degradation rate of bromopropylate is primarily influenced by several factors:

• pH: Bromopropylate is unstable under basic conditions, with hydrolysis being a major degradation pathway. It is more stable in neutral or slightly acidic media.[1]

• Temperature: Higher temperatures generally accelerate the degradation rate of bromopropylate.

• Soil Properties: In soil studies, factors such as organic matter content, soil type, and microbial activity play a crucial role. Higher organic matter can increase adsorption, potentially affecting its availability for degradation.[2]

• Light (Photodegradation): Bromopropylate can undergo photodegradation when exposed to light, although this is generally a slower process compared to hydrolysis under alkaline conditions.

• Microbial Activity: In non-sterile soil and water, microbial degradation can be a significant pathway for bromopropylate breakdown.

Q2: What are the major degradation products of bromopropylate?

A2: The primary degradation products of bromopropylate identified in laboratory studies are:

• 4,4'-dibromobenzophenone (DBP)

• 4,4'-dibromobenzilic acid (DBA)

These products are formed through the hydrolysis of the ester linkage of the parent compound.[1][3]

Q3: How stable is bromopropylate in different aqueous solutions?

A3: Bromopropylate's stability in aqueous solutions is highly dependent on the pH of the medium. It is relatively stable in neutral and acidic conditions but degrades more rapidly in basic environments.[1][4] For instance, at a pH of 9, the half-life (DT50) is reported to be 34 days.[1]

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of bromopropylate degradation.

Issue 1: Poor peak shape or peak tailing during GC analysis.

• Possible Cause 1: Active sites in the GC system.

  • Solution: Ensure all components in the sample flow path (liner, column, detector) are properly deactivated. Use liners with glass wool to trap non-volatile residues. Consider using a pre-column (guard column) to protect the analytical column.

• Possible Cause 2: Column degradation.

  • Solution: Condition the column according to the manufacturer's instructions. If the problem persists, trim the first few centimeters of the column from the inlet side. If the column is old or has been subjected to harsh conditions, it may need to be replaced.

• Possible Cause 3: Inappropriate solvent.

  • Solution: Ensure the sample solvent is compatible with the stationary phase of the column. Mismatched polarity can lead to poor peak shape.

Issue 2: Low recovery of bromopropylate from spiked samples.

• Possible Cause 1: Inefficient extraction.

  • Solution: Optimize the extraction solvent and method. A combination of polar and non-polar solvents may be necessary to efficiently extract bromopropylate from complex matrices like soil. Sonication or shaking can improve extraction efficiency.

• Possible Cause 2: Degradation during sample preparation.

  • Solution: Bromopropylate is susceptible to degradation at high pH and temperature. Avoid using strong bases and high temperatures during extraction and cleanup steps. If heating is necessary, perform it for the shortest possible time.

• Possible Cause 3: Adsorption to labware.

  • Solution: Use silanized glassware to minimize adsorption of bromopropylate.

Issue 3: Inconsistent or non-reproducible results.

• Possible Cause 1: Inhomogeneous sample.

  • Solution: Ensure the soil or water sample is thoroughly homogenized before taking a subsample for analysis. For soil, sieving to remove large particles can improve homogeneity.

• Possible Cause 2: Instability of standard solutions.

  • Solution: Prepare fresh stock and working standard solutions of bromopropylate regularly. Store them in a cool, dark place and in amber vials to prevent photodegradation.

• Possible Cause 3: Fluctuation in instrument performance.

  • Solution: Regularly check the performance of the GC system, including the injector, detector, and gas flows. Run a system suitability test before each batch of samples.

Quantitative Data Summary

Table 1: Hydrolytic Degradation of Bromopropylate at Different pH Values

pH	Temperature (°C)	Half-life (DT50) in days	Reference
7	20	118	of the initial search
9	20	34	[1] of the initial search

Table 2: Aerobic Soil Degradation of Bromopropylate

Soil Type	Organic Matter (%)	Temperature (°C)	Half-life (DT50) in days	Reference
Sandy Loam	Not specified	20	59	[5]
Lakeland Soil (Florida)	High	Not specified	17.5 - 84	[1] of the initial search
Leon Soil (Florida)	Low	Not specified	28 - 91	[1] of the initial search

Experimental Protocols

Protocol 1: Determination of Bromopropylate Hydrolysis Rate

• Preparation of Buffer Solutions: Prepare buffer solutions of at least three different pH values (e.g., pH 5, 7, and 9) using standard buffer salts.

• Spiking: Spike a known concentration of bromopropylate (from a stock solution in a water-miscible solvent like acetonitrile) into each buffer solution in amber glass flasks to achieve a final concentration suitable for analytical detection.

• Incubation: Incubate the flasks in a constant temperature water bath or incubator (e.g., 25°C) in the dark.

• Sampling: At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 21, and 28 days), withdraw an aliquot from each flask.

• Extraction: Extract the bromopropylate from the aqueous sample using a suitable organic solvent (e.g., dichloromethane or a mixture of hexane and ethyl acetate).

• Analysis: Analyze the extracts using a calibrated Gas Chromatograph with an Electron Capture Detector (GC-ECD) or a Mass Spectrometer (GC-MS).

• Data Analysis: Plot the natural logarithm of the bromopropylate concentration versus time. The degradation rate constant (k) is the negative of the slope of the regression line. The half-life (DT50) can be calculated using the formula: DT50 = 0.693 / k.

Protocol 2: Aerobic Soil Degradation Study

• Soil Preparation: Use a well-characterized soil. If necessary, sieve the soil to a particle size of <2 mm. Adjust the moisture content to a specified level (e.g., 50-60% of maximum water holding capacity).

• Spiking: Treat a known weight of the prepared soil with a standard solution of bromopropylate to achieve the desired concentration. Mix thoroughly to ensure uniform distribution.

• Incubation: Place the treated soil in incubation vessels (e.g., biometer flasks) that allow for air exchange and trapping of volatile compounds. Incubate in the dark at a constant temperature (e.g., 20°C).

• Sampling: At specified time intervals, collect replicate soil samples from the incubation vessels.

• Extraction: Extract bromopropylate and its degradation products from the soil samples using an appropriate solvent system (e.g., acetonitrile/water mixture followed by partitioning into an organic solvent).

• Analysis: Analyze the extracts by GC-MS or LC-MS/MS to quantify the parent compound and its major metabolites.

• Data Analysis: Model the degradation kinetics using appropriate software to determine the DT50 and DT90 values.

Visualizations

Caption: Key factors influencing the degradation rate of bromopropylate.

Caption: Proposed degradation pathway of bromopropylate.

Caption: Workflow for a bromopropylate hydrolysis study.

References

• 1. Bromopropylate | C17H16Br2O3 | CID 28936 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. fao.org [fao.org]
• 4. researchgate.net [researchgate.net]
• 5. Bromopropylate (Ref: GS 19851) [sitem.herts.ac.uk]

How to prevent bromopropylate degradation during sample storage and preparation

FOR IMMEDIATE RELEASE

[City, State] – [Date] – To support researchers, scientists, and drug development professionals in ensuring the integrity of their experimental results, this technical support center provides comprehensive guidance on preventing the degradation of bromopropylate during sample storage and preparation. This guide offers troubleshooting advice, frequently asked questions, and detailed experimental protocols to address common challenges encountered in the laboratory.

Bromopropylate, a widely used acaricide, is susceptible to degradation under certain environmental conditions, which can significantly impact the accuracy and reliability of analytical measurements. Understanding and mitigating these degradation pathways are crucial for obtaining high-quality data.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the handling and analysis of bromopropylate samples.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause bromopropylate degradation?

A1: Bromopropylate is primarily susceptible to hydrolysis, particularly under alkaline conditions.[1][2][3] It is also sensitive to high temperatures and exposure to light. The main degradation pathway involves the hydrolysis of the isopropyl ester group, leading to the formation of 4,4'-dibromobenzilic acid and subsequently 4,4'-dibromobenzophenone.[3]

Q2: How should I store my bromopropylate standards and samples to ensure their stability?

A2: To minimize degradation, store bromopropylate standards and samples in a cool, dry, and dark place.[2] A well-ventilated area is also recommended. Avoid contact with strong acids and alkaline mixtures. For long-term storage, freezing at or below -18°C is ideal.[4]

Q3: I am observing extraneous peaks in my chromatograms when analyzing bromopropylate. What could be the cause?

A3: Extraneous peaks are often due to the degradation of bromopropylate into its metabolites, 4,4'-dibromobenzilic acid and 4,4'-dibromobenzophenone.[3] This is particularly common when using Gas Chromatography with Electron Capture Detection (GC-ECD), as the degradation products can co-elute with the parent compound. Using Gas Chromatography-Mass Spectrometry (GC-MS) can help to differentiate between bromopropylate and its degradation products.

Q4: Can the pH of my sample matrix affect the stability of bromopropylate during extraction?

A4: Yes, the pH of the sample matrix is a critical factor. Bromopropylate is unstable in alkaline conditions (pH > 7).[1][3] Therefore, it is crucial to ensure that the pH of the extraction solvent and the sample itself is neutral or slightly acidic to prevent hydrolysis. Buffering the extraction solvent may be necessary for alkaline matrices.

Q5: Are there any specific recommendations for the GC analysis of bromopropylate to minimize on-instrument degradation?

A5: To minimize thermal degradation in the GC inlet, it is advisable to use the lowest possible inlet temperature that still allows for efficient volatilization of bromopropylate. Additionally, using a clean liner and trimming the analytical column regularly can reduce active sites that may promote degradation. The use of analyte protectants in the final extract can also help to minimize degradation and improve peak shape.

Quantitative Data on Bromopropylate Degradation

The following table summarizes the available quantitative data on the degradation of bromopropylate under various conditions.

Parameter	Condition	Value	Reference
Hydrolysis Half-life (DT50)	pH 9	34 days	[1]
Neutral & Acidic pH	Stable	[1][2]
Vapor-phase reaction half-life with hydroxyl radicals	25 °C	~2.5 days	[1]
Melting Point	77 °C	[2]

Experimental Protocols

1. Protocol for a Storage Stability Study of Bromopropylate in a Fruit Matrix (Adapted from OECD Guideline 506)

This protocol outlines a general procedure to assess the stability of bromopropylate in a fortified fruit matrix under frozen storage conditions.

Objective: To determine the stability of bromopropylate in a representative fruit matrix over a specified period at a defined frozen temperature.

Materials:

• Homogenized and untreated fruit matrix (e.g., apples, grapes)

• Bromopropylate analytical standard

• Acetonitrile (ACN), HPLC grade

• QuEChERS extraction salts (e.g., EN 15662 formulation: 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate)

• Dispersive solid-phase extraction (dSPE) tubes (e.g., containing PSA, C18, and MgSO₄)

• 50 mL polypropylene centrifuge tubes

• Vortex mixer

• Centrifuge

• GC-MS system

Procedure:

• Fortification: Weigh 10 g of the homogenized fruit matrix into a 50 mL centrifuge tube. Fortify the sample with a known concentration of bromopropylate standard solution (e.g., 100 µg/kg). Prepare a sufficient number of fortified samples for all time points.

• Time Zero Analysis: Immediately after fortification, analyze a set of samples (n=3-5) to establish the initial concentration of bromopropylate.

• Storage: Store the remaining fortified samples in a freezer at a constant temperature of -18°C or below.[4]

• Analysis at Subsequent Time Points: At predetermined intervals (e.g., 1, 3, 6, 9, and 12 months), retrieve a set of stored samples (n=3) for analysis.

• Sample Preparation (QuEChERS):

  • Add 10 mL of ACN to the 10 g sample in the 50 mL tube.

  • Shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts, cap tightly, and shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 g for 5 minutes.

  • Transfer an aliquot of the ACN supernatant (e.g., 1 mL) to a dSPE tube.

  • Vortex for 30 seconds and centrifuge for 2 minutes.

  • The supernatant is the final extract.

• GC-MS Analysis: Analyze the final extracts by GC-MS to determine the concentration of bromopropylate.

• Data Analysis: Calculate the percentage of bromopropylate remaining at each time point relative to the time zero concentration.

2. QuEChERS-based Sample Preparation Protocol Optimized to Minimize Bromopropylate Degradation

This protocol is a modification of the standard QuEChERS method, with specific emphasis on maintaining neutral to slightly acidic conditions to prevent bromopropylate hydrolysis.

Objective: To extract bromopropylate from a fruit or vegetable matrix while minimizing its degradation.

Materials:

• Homogenized sample

• Acetonitrile (ACN) with 1% acetic acid (v/v)

• QuEChERS extraction salts (EN 15662 or AOAC 2007.01)[5][6]

• Dispersive solid-phase extraction (dSPE) tubes appropriate for the matrix

• 50 mL polypropylene centrifuge tubes

• Vortex mixer

• Centrifuge

• GC-MS system

Procedure:

• Extraction:

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10-15 mL of ACN containing 1% acetic acid. The acetic acid helps to maintain an acidic pH and stabilize bromopropylate.

  • Shake vigorously for 1 minute.

  • Add the appropriate QuEChERS extraction salts. The use of buffered salts (e.g., acetate or citrate buffers in AOAC and EN methods, respectively) is recommended to control the pH.[6]

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 g for 5 minutes.

• Cleanup (dSPE):

  • Transfer an aliquot of the ACN supernatant to a dSPE tube. The choice of sorbents in the dSPE tube (e.g., PSA, C18, GCB) will depend on the matrix composition (e.g., fat, pigment content).

  • Vortex for 30 seconds.

  • Centrifuge for 2 minutes.

• Final Extract:

  • The resulting supernatant is the final extract for analysis.

  • For GC analysis, the extract can often be injected directly. If matrix effects are observed, matrix-matched calibration standards should be used.

Visualizations

Bromopropylate Hydrolysis Pathway

Recommended Sample Handling Workflow

Disclaimer: The information provided in this technical support guide is intended for informational purposes only and should not be considered as a substitute for professional laboratory guidance and validation. Always refer to official regulatory guidelines and perform in-house validation for all analytical methods.

References

• 1. Bromopropylate | C17H16Br2O3 | CID 28936 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bromopropylate Manufacturer – JIN DUN CHEMICAL [jindunchemical.com]
• 3. researchgate.net [researchgate.net]
• 4. Storage stability of residues | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 5. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 6. Comparison of QuEChERS sample preparation methods for the analysis of pesticide residues in fruits and vegetables [pubmed.ncbi.nlm.nih.gov]

Improving recovery rates for bromopropylate analysis in fatty matrices

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the analysis of bromopropylate in challenging high-fat matrices.

Frequently Asked Questions (FAQs)

Q1: Why are low recovery rates a common problem when analyzing bromopropylate in fatty matrices?

A1: The primary challenge stems from the physicochemical properties of both bromopropylate and the sample matrix. Bromopropylate is a lipophilic (fat-soluble) pesticide, which causes it to be strongly retained within the fatty components of the sample, such as oils, lipids, and waxes.[1] Standard extraction solvents, like acetonitrile used in QuEChERS, are more hydrophilic and struggle to efficiently partition the nonpolar bromopropylate from the co-extracted fat, leading to suppressed extraction efficiencies.[2] Furthermore, the large amount of co-extracted lipids can interfere with subsequent analytical steps, causing signal suppression and inaccurate quantification.[3][4]

Q2: What is the "matrix effect" and how does it impact bromopropylate analysis?

A2: The matrix effect is the alteration (suppression or enhancement) of an analyte's signal in the analytical instrument due to the presence of co-extracted components from the sample matrix.[5][6] In the analysis of fatty samples, lipids are major contributors to this effect.[3] During Gas Chromatography-Mass Spectrometry (GC-MS) analysis, non-volatile matrix components can accumulate in the injector port and on the column, creating active sites that can enhance the transfer of analytes, leading to a phenomenon known as matrix-induced signal enhancement.[7][8] Conversely, in Liquid Chromatography-Mass Spectrometry (LC-MS), co-eluting matrix components can interfere with the ionization process in the source, typically causing ion suppression, which results in a lower signal for bromopropylate.[5][6]

Q3: What are the primary sample preparation strategies for analyzing pesticides in fatty foods?

A3: The goal of sample preparation is to efficiently extract the target analyte while removing interfering matrix components like fats.[9] Common strategies include:

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is a widely adopted method involving solvent extraction (typically with acetonitrile) followed by a dispersive solid-phase extraction (dSPE) cleanup. For fatty matrices, this method almost always requires modification.[10][11]

• Matrix Solid-Phase Dispersion (MSPD): This technique involves blending the sample with a solid sorbent (like C18) in a mortar and pestle. The mixture is then packed into a column, and the analytes are eluted with a solvent, while the fat is retained on the sorbent.[1][10]

• Gel Permeation Chromatography (GPC): GPC is a size-exclusion chromatography technique that effectively separates large molecules like lipids from smaller molecules like pesticides. It is a highly effective cleanup method but can be time-consuming and solvent-intensive.[1][12][13]

• Solvent Partitioning: Liquid-liquid extraction, for instance with hexane and acetonitrile, can be used to partition lipids away from the analytes.[1][8]

• Freezing/Low-Temperature Precipitation: Cooling the initial acetonitrile extract for several hours or overnight can precipitate a significant portion of the fats and waxes, which can then be removed by centrifugation.[14]

Troubleshooting Guide

Q4: My bromopropylate recovery is consistently low after a standard QuEChERS extraction. What modifications should I consider?

A4: Standard QuEChERS protocols are often insufficient for high-fat samples.[9] Consider the following modifications to improve recovery:

• Adjust the Sample-to-Solvent Ratio: For very fatty samples (e.g., >15-20% fat), reducing the initial sample weight or increasing the volume of extraction solvent can improve extraction efficiency.

• Incorporate a Nonpolar Solvent: Adding a nonpolar solvent like hexane to the initial acetonitrile extraction can help partition the lipids away from the acetonitrile layer containing the pesticides.[14]

• Optimize the dSPE Cleanup Step: The choice of dSPE sorbent is critical for removing fat without losing the analyte. Standard PSA cleanup is often not enough. A combination of PSA and C18 is commonly used to remove fatty acids and nonpolar interferences, respectively.[14] For highly fatty matrices, specialized sorbents may be necessary (see Q5).

• Utilize a Freeze-Out Step: Before the dSPE cleanup, place your acetonitrile extract in a freezer (-20°C or lower) for at least 2 hours to overnight.[14] This will precipitate a large portion of the lipids, which can be separated by centrifugation.

Below is a workflow diagram illustrating the decision-making process for sample preparation in fatty matrices.

Caption: A generalized workflow for the analysis of bromopropylate in fatty matrices.

Q5: Which dSPE cleanup sorbent is most effective for removing lipids?

A5: The choice of sorbent depends on the fat content and the nature of the matrix. While a combination of PSA (removes sugars, fatty acids) and C18 (removes nonpolar lipids) is a common starting point, more advanced sorbents offer superior cleanup for challenging matrices.[14][15]

Sorbent(s)	Primary Target Interferences	Advantages	Considerations
PSA / MgSO₄	Sugars, fatty acids, organic acids, some polar pigments.[14]	Standard QuEChERS sorbent, effective for low-fat samples.	Insufficient for removing large quantities of nonpolar lipids.
PSA / C18 / MgSO₄	Sugars, fatty acids, and nonpolar interferences (lipids, waxes).[14]	Good general-purpose choice for moderately fatty samples.	May have lower capacity for high-fat matrices; C18 can retain very nonpolar analytes.[4]
Z-Sep / Z-Sep+	Lipids and pigments (e.g., chlorophyll).[4][16]	Zirconia-based sorbent with high affinity for fats. More effective lipid removal than C18.[4]	Z-Sep+ contains C18, which may reduce recovery of highly lipophilic analytes. Z-Sep (without C18) is better for these compounds.[4]
EMR—Lipid	Major lipid classes (triglycerides, phospholipids, etc.).[9]	Highly selective for lipids via size exclusion and hydrophobic interaction, often resulting in high analyte recovery.[9][15]	Can be more expensive than traditional sorbents. May show low recovery for a few specific pesticides.[15]

Q6: I'm observing significant signal suppression/enhancement in my MS analysis. How can I mitigate these matrix effects?

A6: Mitigating matrix effects is crucial for accurate quantification.[5] Here is a troubleshooting flowchart and detailed strategies:

Caption: A logical flowchart for diagnosing and mitigating matrix effects.

• Improve Sample Cleanup: The most effective way to reduce matrix effects is to remove the interfering compounds. Revisit your cleanup protocol (see Q5) to see if a more rigorous method can be applied.[9][15]

• Dilute the Sample Extract: Diluting the final extract with the initial mobile phase or solvent can reduce the concentration of matrix components to a level where they no longer significantly impact ionization. However, this will also reduce the analyte concentration, so this approach is only viable if the analytical method has sufficient sensitivity.[5]

• Use Matrix-Matched Calibration: This is the most common and effective way to compensate for matrix effects. Instead of preparing calibration standards in pure solvent, they are prepared in a blank matrix extract (a sample of the same type known to be free of the analyte). This ensures that the standards and the samples experience the same degree of signal suppression or enhancement, leading to accurate quantification.[5][7][12]

• Use an Internal Standard: The ideal internal standard is a stable isotope-labeled version of the analyte (e.g., Bromopropylate-d8). This molecule will behave almost identically to the native bromopropylate during extraction, cleanup, and ionization, thus providing the most accurate correction for both recovery losses and matrix effects.[5]

Experimental Protocols

Modified QuEChERS Protocol for Bromopropylate in High-Fat Matrices (e.g., Edible Oil, Nuts)

This protocol is a synthesized example based on common modifications for fatty matrices.[2][10][14] Analysts should always validate the method for their specific matrix and instrumentation.

1. Sample Homogenization & Weighing

• For solid samples (e.g., nuts, oilseeds), cryogenically grind to a fine, homogenous powder.

• For liquid oils, ensure the sample is well-mixed.

• Weigh 5 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

• Note: For dry samples like nuts, add 8-10 mL of reagent water and allow to hydrate for 30 minutes before proceeding.[2]

2. Fortification (for QC/Validation)

• Add the appropriate volume of bromopropylate standard solution to the sample.

• Add the internal standard solution.

• Vortex for 30 seconds and let stand for 15-30 minutes to allow for interaction with the matrix.

3. Extraction

• Add 15 mL of 1% acetic acid in acetonitrile to the 50 mL tube.

• Cap and shake vigorously by hand for 1 minute.

• Add the contents of a QuEChERS extraction salt packet (e.g., 6 g anhydrous MgSO₄, 1.5 g anhydrous NaOAc).

• Immediately shake vigorously for 1 minute to prevent salt agglomeration.

• Centrifuge at ≥4000 rpm for 5 minutes.

4. Lipid Removal (Freeze-Out)

• Carefully transfer the acetonitrile supernatant (top layer) to a clean tube.

• Place the tube in a freezer at -20°C to -80°C for at least 2 hours (overnight is preferable).

• Centrifuge the cold extract at ≥4000 rpm for 5 minutes while still cold.

• Quickly decant the supernatant into a clean tube, leaving the precipitated lipids behind.

5. Dispersive SPE (dSPE) Cleanup

• Transfer a 6 mL aliquot of the cleaned-up supernatant to a 15 mL dSPE tube containing 900 mg MgSO₄, 300 mg PSA, and 300 mg C18 sorbent.

• Note: For matrices with heavy pigmentation or specific interferences, other sorbents like GCB or Z-Sep may be required.[4][14]

• Vortex for 1 minute.

• Centrifuge at ≥4000 rpm for 5 minutes.

6. Final Extract Preparation

• Transfer a 1 mL aliquot of the final extract into an autosampler vial.

• The extract is now ready for GC-MS/MS or LC-MS/MS analysis. If using GC, the addition of an analyte protectant may further improve results.

References

• 1. Sample preparation and determination of pesticides in fat-containing foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]
• 3. Development and validation of a micro-QuEChERS method with high-throughput enhanced matrix removal followed with UHPLC-QqQ-MS/MS for analysis of raspberry ketone-related phenolic compounds in adipose tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. chemetrix.co.za [chemetrix.co.za]
• 10. labsertchemical.com [labsertchemical.com]
• 11. QuEChERS-based analytical methods developed for LC-MS/MS multiresidue determination of pesticides in representative crop fatty matrices: Olives and sunflower seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Determination of pesticides in fatty matrices using gel permeation clean-up followed by GC-MS/MS and LC-MS/MS analysis: A comparison of low- and high-pressure gel permeation columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Restek - Blog [restek.com]
• 15. Critical Assessment of Clean-Up Techniques Employed in Simultaneous Analysis of Persistent Organic Pollutants and Polycyclic Aromatic Hydrocarbons in Fatty Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Common issues in reproducing bromopropylate toxicology data

Welcome to the Technical Support Center for Bromopropylate Toxicology Data. This resource is designed to assist researchers, scientists, and drug development professionals in navigating the complexities of reproducing bromopropylate toxicology data. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the known metabolites of bromopropylate and how are they formed?

A1: Bromopropylate is primarily metabolized through the cleavage of its isopropyl ester linkage by carboxylesterases.[1] This enzymatic reaction is considered the limiting step in its metabolism. The main metabolite formed is 4,4'-dibromobenzilic acid.[1] To a lesser extent, oxidation reactions can occur on the phenyl ring and the isopropyl group.[2] The primary metabolite, 4,4'-dibromobenzilic acid, can then undergo conjugation reactions with amino acids or be excreted directly.[2] In rats, about 20% of the bromopropylate found in feces is in the form of 4,4'-dibromobenzilic acid, while the majority of the activity in urine consists of this metabolite and another more polar, unidentified metabolite.[1]

Q2: Are there sex-specific differences in the metabolism and excretion of bromopropylate?

A2: Yes, significant sex-dependent differences in the metabolism and excretion of bromopropylate have been observed in rats.[2] Males primarily excrete the substance through feces (85.3-89.3% of the administered dose), with a small amount in urine (2.3-3%).[2] In contrast, females excrete a lower percentage in feces (52.5-63.7%) and a significantly higher percentage in urine (21.8-28.7%).[2] This difference in excretion routes is paralleled by a difference in the metabolic profile; 4,4'-dibromobenzilic acid is a major metabolite in females (approximately 23% of the dose) but only a minor one in males (approximately 6% of the dose).[2]

Q3: What is the acute toxicity profile of bromopropylate?

A3: Bromopropylate exhibits low acute toxicity in animal models. The World Health Organization (WHO) has classified it as unlikely to present an acute hazard in normal use.[2] The oral LD50 in rats is greater than 5000 mg/kg, and in mice, it is 8000 mg/kg.[1] The dermal LD50 in rabbits is greater than 10,200 mg/kg.[1]

Q4: Is bromopropylate considered genotoxic or carcinogenic?

A4: Based on a range of genotoxicity studies, bromopropylate is not considered to be genotoxic.[2] In a DNA-binding study in mice, no radioactivity was detected in liver DNA after administration of radiolabelled bromopropylate.[2] Long-term carcinogenicity studies have been conducted in rats and mice. In a two-year study in rats, the No-Observed-Adverse-Effect Level (NOAEL) was 100 ppm (equivalent to 3.7 mg/kg bw/day).[2] In a two-year study in mice, the NOAEL was 150 ppm (equivalent to 16 mg/kg bw/day).[2] At higher doses in the mouse study, an increase in hepatocellular neoplastic lesions was observed.[2] One source has noted it as a "Possible Carcinogen" as a human health alert, but also states that an absence of an alert does not imply no implications for human health.[3]

Troubleshooting Guides

Issue 1: Variability in Analytical Results using Gas Chromatography (GC)

Symptom: Inconsistent or unexpectedly high quantification of bromopropylate at low concentrations when using Gas Chromatography with Electron Capture Detection (GC-ECD).

Possible Cause:

• Co-eluting Interference: A known issue with the GC-ECD method for bromopropylate analysis is the presence of a co-eluting peak, which can lead to elevated results, particularly at low concentrations.[4] This interfering peak is believed to be a hydrolysis product of bromopropylate, likely 4,4'-dibromobenzilic acid.[4]

Troubleshooting Steps:

• Method Confirmation:

  • Confirm the identity of the bromopropylate peak using a more selective detector, such as a Mass Spectrometer (MS). Gas Chromatography-Mass Spectrometry (GC-MS) is more reliable for the determination of bromopropylate, especially in complex matrices like grapes.[4]

• Chromatographic Optimization:

  • Adjust the temperature program of the GC to improve the separation of bromopropylate from its potential degradation products.

  • Experiment with different GC columns with varying polarities to achieve better resolution.

• Sample Preparation:

  • Ensure that the pH of the sample and extraction solvents is neutral or slightly acidic to minimize the hydrolysis of bromopropylate during sample preparation.[1] Bromopropylate is known to be unstable under basic conditions.[4]

• Calibration:

  • Prepare calibration standards in a matrix that closely matches the samples to account for any matrix effects.

  • Regularly analyze quality control samples at low, medium, and high concentrations to monitor the performance of the method.

References

• 1. Bromopropylate | C17H16Br2O3 | CID 28936 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 857. Bromopropylate (Pesticide residues in food: 1993 evaluations Part II Toxicology) [inchem.org]
• 3. Bromopropylate (Ref: GS 19851) [sitem.herts.ac.uk]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimization of QuEChERS Method for Bromopropylate in Produce

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for the analysis of bromopropylate in various produce matrices. This resource is intended for researchers, scientists, and professionals in drug development and food safety analysis.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of bromopropylate in produce using the QuEChERS method.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Bromopropylate Recovery	Incomplete Extraction: Insufficient shaking/vortexing time or intensity.	Ensure vigorous shaking for at least 1 minute after the addition of acetonitrile and again after adding the salting-out salts. Automated shakers can improve consistency.
Analyte Adsorption to Sorbent: Bromopropylate may be adsorbed by the d-SPE clean-up sorbent, particularly with highly active sorbents.	Evaluate the d-SPE sorbent combination. For general-purpose use, a combination of PSA and C18 is common. If low recovery persists, consider reducing the amount of sorbent or trying a different sorbent. For highly pigmented matrices, GCB is effective but may adsorb planar molecules; use the minimum amount necessary.[1][2]
pH-Dependent Degradation: Although bromopropylate is generally stable, extreme pH conditions during extraction can potentially lead to degradation. The use of buffered QuEChERS methods (e.g., citrate or acetate buffering) helps maintain a stable pH.[3][4]	Use a buffered QuEChERS method (e.g., EN 15662 or AOAC 2007.01) to maintain a consistent and appropriate pH during extraction.
Inadequate Phase Separation: Poor separation of the acetonitrile and aqueous layers can lead to a lower volume of the extract being collected.	Ensure the centrifugation speed and time are adequate (e.g., ≥3000 g for 5 minutes). Ensure the correct type and amount of salting-out salts are used.
High Matrix Effects (Signal Suppression or Enhancement)	Insufficient Clean-up: Co-extractive compounds from the matrix can interfere with the ionization of bromopropylate in the mass spectrometer. This is common in complex matrices like citrus fruits and highly pigmented vegetables.[5]	- Optimize d-SPE: For fatty matrices, include C18 in the d-SPE step to remove lipids. For pigmented produce (e.g., spinach, berries), add a small amount of Graphitized Carbon Black (GCB). Primary Secondary Amine (PSA) is effective for removing organic acids and sugars.[1][2][5] - Dilute the Final Extract: A simple 10-fold dilution of the final extract with the mobile phase can significantly reduce matrix effects.[5]
Matrix-Matched Calibration: Using calibration standards prepared in a blank matrix extract that has undergone the same QuEChERS procedure is crucial to compensate for matrix effects.[6][7]	Always prepare matrix-matched calibration curves for accurate quantification. The blank matrix should be of the same type as the samples being analyzed.
Poor Chromatographic Peak Shape	Co-eluting Interferences: Matrix components eluting at the same retention time as bromopropylate can affect peak shape.	- Improve d-SPE Clean-up: A cleaner extract will result in better chromatography. Experiment with different sorbent combinations. - Optimize GC-MS/MS Conditions: Adjust the temperature program or use a different analytical column to improve separation from interfering peaks.
Contaminated GC Inlet Liner: Non-volatile matrix components can accumulate in the liner, leading to peak tailing or broadening.	Perform regular maintenance of the GC inlet, including changing the liner and trimming the analytical column.
Inconsistent or Non-Reproducible Results	Inhomogeneous Sample: The initial sample may not be properly homogenized, leading to variations in pesticide distribution.	Ensure the produce sample is thoroughly homogenized before taking a subsample for extraction. For samples with high water content, cryogenic milling can improve homogeneity.
Inconsistent Sample Hydration (for dry produce): For dry matrices like dried fruits or herbs, inconsistent rehydration can lead to variable extraction efficiency.	Before adding the extraction solvent, add a defined amount of water to dry samples and allow them to rehydrate for a set period (e.g., 30 minutes) to ensure consistency.[5]
Variable Manual Shaking: Manual shaking can introduce variability between samples.	Use a mechanical shaker for a consistent and reproducible extraction process.

Frequently Asked Questions (FAQs)

Q1: Which QuEChERS salt formulation is best for bromopropylate analysis?

A1: Both the AOAC Official Method 2007.01 (using acetate buffering) and the European EN 15662 method (using citrate buffering) are suitable for the analysis of a wide range of pesticides, including bromopropylate.[4] The choice may depend on the specific produce matrix and the stability of other target analytes in your multi-residue screen. Buffered methods are generally recommended to ensure pH stability.

Q2: What is the best d-SPE sorbent combination for bromopropylate in citrus fruits?

A2: Citrus fruits are considered a difficult matrix due to their high acidity and presence of pigments and essential oils.[8][9] A combination of PSA (to remove organic acids), C18 (to remove non-polar interferences like oils), and a small amount of GCB (for pigments) is often a good starting point.[1][2] However, the amount of each sorbent should be optimized to maximize interference removal while minimizing any potential loss of bromopropylate. Matrix-matched calibration is essential for citrus samples.[10]

Q3: Can I analyze bromopropylate using LC-MS/MS instead of GC-MS/MS after QuEChERS extraction?

A3: While GC-MS/MS is a very common and effective technique for bromopropylate analysis, LC-MS/MS can also be used.[5][6] The choice of instrument will depend on availability and the other pesticides in your analytical method. If using LC-MS/MS, you will need to optimize the mobile phase and MS/MS parameters for bromopropylate.

Q4: My bromopropylate recovery is consistently above 120%. What could be the cause?

A4: Recoveries significantly exceeding 100% are typically indicative of a strong matrix enhancement effect. This occurs when co-extractive compounds in the sample matrix enhance the ionization of bromopropylate in the mass spectrometer source, leading to a higher signal compared to the calibration standard in a clean solvent. To address this, it is critical to use matrix-matched calibration standards.[6][7]

Q5: How should I handle dry produce samples like dried herbs or fruit peels when using the QuEChERS method for bromopropylate?

A5: For dry produce, it is essential to rehydrate the sample before the acetonitrile extraction step.[5] A common practice is to add a specific volume of purified water to the homogenized sample in the extraction tube and let it sit for about 30 minutes to ensure thorough hydration. This step is crucial for achieving efficient and reproducible extraction of bromopropylate.

Quantitative Data Summary

The following tables summarize recovery and relative standard deviation (RSD) data for bromopropylate in different produce matrices from various studies.

Table 1: Recovery of Bromopropylate in Various Produce Matrices

Produce Matrix	Spiking Level (mg/kg)	Recovery (%)	RSD (%)	d-SPE Clean-up Sorbents	Analytical Method
Tomato	Not Specified	83-101	<5	Not Specified	GC-MS
Orange	Not Specified	Not Specified	Not Specified	Not Specified	GC-MS

Note: The results for oranges indicated the presence of bromopropylate exceeding the maximum residue level, but specific recovery percentages were not provided in the cited study.[3]

Experimental Protocols

Optimized QuEChERS Protocol for Bromopropylate in Produce (General)

This protocol is a general guideline based on the EN 15662 method and should be validated for each specific matrix.

1. Sample Preparation:

• Homogenize a representative portion of the produce sample using a high-speed blender. For dry samples, rehydrate a known weight of the homogenized sample with a specific volume of water for 30 minutes.[5]

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

2. Extraction:

• Add 10 mL of acetonitrile to the centrifuge tube.

• Add an appropriate internal standard if used.

• Cap the tube and shake vigorously for 1 minute.[6]

• Add the EN 15662 salting-out mixture (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).[4][6]

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at ≥3000 g for 5 minutes.[5]

3. Dispersive Solid-Phase Extraction (d-SPE) Clean-up:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing the appropriate d-SPE sorbents. A common combination is 150 mg MgSO₄, 25 mg PSA, and 25 mg C18. For pigmented produce, add 2.5-7.5 mg of GCB.[1][2][5]

• Cap the tube and vortex for 30 seconds.

• Centrifuge at a high speed (e.g., >10,000 g) for 2 minutes.

4. Final Extract Preparation and Analysis:

• Take an aliquot of the cleaned supernatant.

• If necessary, dilute the extract (e.g., 10-fold) with a suitable solvent or mobile phase to minimize matrix effects.[5]

• Analyze by GC-MS/MS. It is highly recommended to use matrix-matched standards for calibration to ensure accurate quantification.[6][7]

Visualizations

Experimental Workflow for QuEChERS Analysis of Bromopropylate

Caption: Workflow for Bromopropylate Analysis using QuEChERS.

References

• 1. Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction [mdpi.com]
• 2. Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous Screening of 322 Residual Pesticides in Fruits and Vegetables Using GC-MS/MS and Deterministic Health Risk Assessments [mdpi.com]
• 5. gcms.cz [gcms.cz]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. Development of a Multi Residue Method for the Quantification of 45 Pesticides Using Gc-Ms/Ms and Study of Peeling Effect on Pesticide Residues in Citrus Fruits : Oriental Journal of Chemistry [orientjchem.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Chromatographic Separation of Bromopropylate and its Metabolites

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for enhancing the resolution in the chromatographic separation of bromopropylate and its metabolites.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the chromatographic analysis of bromopropylate and its primary metabolites, 4,4'-dibromobenzophenone (BBP) and 4,4'-dibromobenzilic acid (BBA).

Q1: What are the primary metabolites of bromopropylate I should be looking for in my chromatogram?

A1: The main degradation product of bromopropylate is 4,4'-dibromobenzophenone (BBP).[1] Another potential intermediate metabolite to consider is 4,4'-dibromobenzilic acid (BBA).[1] Your chromatographic method should aim to resolve the parent bromopropylate from these two key metabolites.

Q2: I am seeing significant peak tailing in my GC analysis of bromopropylate. What are the likely causes and how can I fix it?

A2: Peak tailing in gas chromatography can be caused by several factors. Here is a systematic approach to troubleshoot this issue:

• Inlet Contamination: The inlet is a common source of active sites that can cause peak tailing.

  • Solution: Perform routine inlet maintenance. This includes replacing the liner, O-ring, and septum. Using a fresh, deactivated liner is crucial.

• Column Activity: Active sites on the column itself, particularly at the inlet end, can interact with the analytes.

  • Solution: Trim 10-20 cm from the front of the column. If tailing persists, the column may be irreversibly contaminated or degraded and may need to be replaced.

• Improper Column Installation: An incorrectly installed column can create dead volumes or expose the analytes to active metal surfaces.

  • Solution: Ensure the column is installed at the correct height within the inlet, following the manufacturer's guidelines. A poor column cut can also contribute to tailing, so ensure a clean, square cut.

• Solvent-Phase Polarity Mismatch: If the polarity of your sample solvent is significantly different from your stationary phase, it can lead to poor peak shape.

  • Solution: Whenever possible, dissolve your sample in a solvent that is compatible with the stationary phase.

Q3: My HPLC separation of bromopropylate and its metabolites shows poor resolution. What steps can I take to improve it?

A3: Improving resolution in HPLC involves optimizing several parameters that affect the efficiency, selectivity, and retention of your separation. Here are key areas to focus on:

• Mobile Phase Composition: This is often the most effective way to alter selectivity.

  • Organic Modifier: Switching between acetonitrile and methanol can change the elution order and improve separation due to their different solvent properties.

  • pH Control: The pH of the mobile phase can significantly impact the retention of ionizable compounds like 4,4'-dibromobenzilic acid. Adjusting the pH with a suitable buffer can improve peak shape and resolution.

  • Gradient Elution: For complex samples with a range of polarities, a gradient elution (where the mobile phase composition is changed over time) can provide better resolution and sharper peaks compared to an isocratic method.

• Stationary Phase Selection: The choice of column chemistry is critical for selectivity.

  • Solution: If you are using a standard C18 column, consider trying a different stationary phase, such as a phenyl-hexyl or a polar-embedded column, which can offer different selectivities for your analytes.

• Flow Rate and Temperature: These parameters can be adjusted to fine-tune your separation.

  • Flow Rate: Lowering the flow rate can sometimes increase efficiency and improve resolution, though it will increase the analysis time.

  • Temperature: Increasing the column temperature can decrease mobile phase viscosity and improve mass transfer, potentially leading to sharper peaks and better resolution. However, be mindful of the thermal stability of your analytes.

Q4: I am concerned about the thermal degradation of bromopropylate in the GC inlet. How can I mitigate this?

A4: Thermal degradation can be a concern for certain pesticides in hot GC inlets. While bromopropylate is generally amenable to GC analysis, minimizing thermal stress is good practice. For thermally labile compounds, using an on-column injection technique instead of a split/splitless inlet can prevent degradation by introducing the sample directly onto the column at a lower temperature.

Quantitative Data Summary

The following table summarizes retention time data for bromopropylate and its key metabolite, 4,4'-dibromobenzophenone, from a gas chromatography-mass spectrometry (GC-MS) method. Please note that obtaining retention data for all three compounds (bromopropylate, BBP, and BBA) from a single published method is challenging. The data below is compiled from a multi-residue pesticide analysis.

Compound	Retention Time (min)	Analytical Method
4,4'-Dibromobenzophenone	11.91	GC-MS/MS

Data obtained from a multi-residue pesticide analysis in kale using an Agilent 8890 GC system coupled to an Agilent 7010C triple quadrupole GC/MS. The specific retention time for bromopropylate in this run was not provided in the source document.

An HPLC method for the simultaneous determination of several acaricides reported a retention time for bromopropylate.

Compound	Retention Time (min)	Analytical Method
Bromopropylate	18.9	HPLC-UV

Data from a reversed-phase HPLC method with multi-UV detection for the analysis of honey samples. The mobile phase consisted of 20-40% water in acetonitrile solutions with a flow rate of 1.2 mL/min.[2]

Experimental Protocols

Below are representative experimental protocols for the analysis of bromopropylate and its metabolites. These should be considered as starting points and may require optimization for your specific application and instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on a general multi-residue pesticide analysis and can be adapted for bromopropylate and its metabolites.

• Instrumentation: Agilent 8890 GC system with a 7010C triple quadrupole mass spectrometer.

• Column: Agilent J&W DB-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm, or similar 5% phenyl-methylpolysiloxane column.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: 25°C/min to 150°C.

  • Ramp 2: 5°C/min to 200°C.

  • Ramp 3: 10°C/min to 300°C, hold for 5 minutes.

• Inlet: Split/splitless injector at 280°C in splitless mode.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is a starting point for the separation of bromopropylate and its metabolites by reversed-phase HPLC.

• Instrumentation: A standard HPLC system with a UV or mass spectrometric detector.

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Gradient Program:

  • Start with 50% B.

  • Linear gradient to 95% B over 15 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to 50% B and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV detection at 233 nm or MS detection with an electrospray ionization (ESI) source in negative ion mode for 4,4'-dibromobenzilic acid and positive ion mode for bromopropylate and 4,4'-dibromobenzophenone.

Visualizations

Bromopropylate Degradation Pathway

The primary degradation pathway of bromopropylate in various matrices involves the hydrolysis of the ester linkage to form 4,4'-dibromobenzilic acid, which can then be further transformed to 4,4'-dibromobenzophenone.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Bromopropylate Residue in Food

This guide provides a detailed comparison of validated analytical methods for the determination of bromopropylate residues in various food matrices. It is intended for researchers, scientists, and professionals in drug development and food safety who require robust and reliable analytical procedures. The focus is on widely adopted techniques such as Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), with an emphasis on the prevalent QuEChERS sample preparation method.

Data Presentation: Performance Comparison of Analytical Methods

The selection of an appropriate analytical method depends on various factors, including the food matrix, required sensitivity, and available instrumentation. The following tables summarize key validation parameters for the determination of bromopropylate residues using GC-MS/MS and LC-MS/MS, compiled from various studies.

Table 1: GC-MS/MS Method Validation Parameters for Bromopropylate

Food Matrix	Linearity (Range mg/kg)	r²	LOD (mg/kg)	LOQ (mg/kg)	Recovery (%)	RSD (%)	Reference
Taiwan Green Jujubes	0.01-0.50	>0.99	-	-	75.8-103.6	1.7-9.3	[1]
Fruits and Vegetables	0.001–2.0	>0.999	0.003	0.01	88.2-104.5	3.5-5.8	[2]
Honey	-	-	0.020	-	~85	-	[3]
Royal Jelly & Propolis	-	-	0.1–2.8 (µg/kg)	0.3–9.2 (µg/kg)	93-118	<11	[4]

Table 2: LC-MS/MS Method Validation Parameters for Bromopropylate

Food Matrix	Linearity	r²	LOD (µg/L)	Recovery (%)	RSD (%)	Reference
Honey	-	-	0.4-1.5	64-94	<15	[5]

Note: The performance characteristics of analytical methods are highly dependent on the specific matrix and experimental conditions. The data presented are for comparative purposes.

Experimental Protocols

A successful residue analysis relies on a meticulous experimental protocol, from sample preparation to instrumental analysis. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a standard approach for pesticide residue analysis in a wide variety of food matrices.[6][7][8]

1. Sample Preparation: The QuEChERS Approach

The QuEChERS method involves two main stages: extraction/partitioning and dispersive solid-phase extraction (dSPE) cleanup.[6][9] Several versions of the QuEChERS method exist, such as the AOAC Official Method 2007.01 and the European EN 15662 standard.[6][8]

• Step 1: Homogenization and Extraction

  • Weigh 10-15 grams of a homogenized food sample into a 50 mL centrifuge tube.[8][9][10] For dry samples like raisins or nuts, a wetting step with deionized water is required before extraction.[8]

  • Add 10-15 mL of acetonitrile to the tube.[8][9]

  • Add the appropriate QuEChERS extraction salts. A common formulation (EN 15662) includes magnesium sulfate (MgSO₄), sodium chloride (NaCl), trisodium citrate dihydrate, and disodium hydrogen citrate sesquihydrate.[8]

  • Shake the tube vigorously for 1 minute to ensure thorough mixing and extraction of the pesticides into the acetonitrile layer.[8][9]

  • Centrifuge the tube for 5 minutes at a specified speed (e.g., 3,000-5,000 rpm) to separate the organic layer from the solid food matrix and aqueous layer.[8][11]

• Step 2: Dispersive Solid-Phase Extraction (dSPE) Cleanup

  • Transfer an aliquot (e.g., 1 mL) of the supernatant (acetonitrile extract) to a 2 mL dSPE tube.[8]

  • The dSPE tube contains a mixture of sorbents designed to remove interfering matrix components. A common mixture for many fruits and vegetables includes primary secondary amine (PSA) to remove sugars and fatty acids, and MgSO₄ to remove excess water.[8] For pigmented samples, graphitized carbon black (GCB) may be added, and for fatty matrices, C18 sorbent is used.[8]

  • Shake the dSPE tube for 30-60 seconds.

  • Centrifuge for 2-5 minutes to pellet the sorbents.[8]

  • The resulting supernatant is the final, cleaned-up extract ready for analysis.

2. Analytical Determination

The cleaned extract is analyzed using chromatographic techniques coupled with mass spectrometry for sensitive and selective detection.

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

  • Injection: An aliquot of the final extract (typically 1-2 µL) is injected into the GC system. For enhanced sensitivity, large volume injection may be used.[9]

  • Separation: The analytes are separated on a capillary column, such as a DB-5MS (30 m x 0.25 mm x 0.25 µm).[1][4] The oven temperature is programmed to ramp up, allowing for the separation of compounds based on their volatility and interaction with the column's stationary phase.

  • Detection: The separated compounds enter the tandem mass spectrometer. The instrument is operated in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.[1][12] For each analyte, a specific precursor ion is selected and fragmented to produce characteristic product ions. The monitoring of these specific ion transitions confirms the identity and allows for accurate quantification of bromopropylate.[1]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

  • Mobile Phase Preparation: The mobile phase typically consists of a mixture of water and an organic solvent (e.g., acetonitrile or methanol), often with additives like formic acid or ammonium formate to improve ionization.

  • Injection: An aliquot of the final extract is injected into the LC system. The extract may be diluted prior to injection.[8]

  • Separation: Separation is achieved on a reverse-phase column (e.g., C18). A gradient elution program is used, where the proportion of the organic solvent in the mobile phase is increased over time to elute compounds of increasing hydrophobicity.

  • Detection: The column effluent is directed to the tandem mass spectrometer, typically equipped with an electrospray ionization (ESI) source.[13] Similar to GC-MS/MS, analysis is performed in MRM mode for selective and sensitive quantification of bromopropylate residues.[14]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the analysis of bromopropylate residues in food, from sample collection to data analysis.

Caption: Workflow for Bromopropylate Residue Analysis in Food.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. uvadoc.uva.es [uvadoc.uva.es]
• 5. researchgate.net [researchgate.net]
• 6. QuEChERS sample preparation approach for mass spectrometric analysis of pesticide residues in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. gcms.cz [gcms.cz]
• 9. researchgate.net [researchgate.net]
• 10. scispec.co.th [scispec.co.th]
• 11. agilent.com [agilent.com]
• 12. lcms.cz [lcms.cz]
• 13. jfda-online.com [jfda-online.com]
• 14. lcms.cz [lcms.cz]

Method validation for bromopropylate determination in royal jelly and propolis

A comprehensive guide to validated analytical methods for the determination of the acaricide bromopropylate in royal jelly and propolis is presented for researchers, scientists, and drug development professionals. This document outlines and compares various methodologies, providing detailed experimental protocols and performance data to aid in the selection of the most appropriate technique for specific research needs.

Comparison of Validated Methods

The determination of bromopropylate residues in complex bee products like royal jelly and propolis necessitates robust and sensitive analytical methods. Gas chromatography (GC) coupled with mass spectrometry (MS) or an electron capture detector (ECD) is a commonly employed technique. Sample preparation is a critical step to remove matrix interferences and typically involves solvent extraction followed by a cleanup procedure.

Two primary validated methods are compared here: a solvent extraction method for royal jelly and a hexane extraction with column chromatography cleanup for propolis. Additionally, the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is discussed as a versatile alternative for multi-residue analysis.

Data Presentation

The following tables summarize the quantitative performance data for the validated methods.

Table 1: Method Validation Parameters for Bromopropylate in Royal Jelly

Parameter	Solvent Extraction - GC-MS	Modified QuEChERS - LC-MS/MS
Limit of Detection (LOD)	0.1 - 2.8 µg/kg[1]	Not specifically reported for bromopropylate
Limit of Quantification (LOQ)	0.3 - 9.2 µg/kg[1]	1 - 5 µg/kg (for other pesticides)[2]
Recovery	93 - 118%[1]	67.58 - 106.34% (for other pesticides)[2]
Precision (RSD)	< 11%[1]	< 12% (for other pesticides)[2]
Linearity (r²)	> 0.99	> 0.99

Table 2: Method Validation Parameters for Bromopropylate in Propolis

Parameter	Hexane Extraction - GC-MS
Limit of Detection (LOD)	Not specified
Limit of Quantification (LOQ)	0.08 µg/g[3]
Recovery	100%[3]
Precision (RSD)	Not specified
Linearity (r²)	Satisfied ICH criteria[3]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Solvent Extraction Method for Royal Jelly followed by GC-MS Analysis

This method is suitable for the determination of several pesticides, including bromopropylate, in royal jelly.[1]

a. Sample Preparation and Extraction:

• Weigh 1 g of homogenized royal jelly into a 15 mL centrifuge tube.

• Add 5 mL of a hexane and isopropanol mixture (ratio not specified in the abstract).

• Vortex for 1 minute to ensure thorough mixing and extraction.

• Centrifuge at 4000 rpm for 5 minutes.

• Collect the supernatant (upper organic layer).

• Perform a clean-up step if necessary (details not specified in the abstract).

• Evaporate the solvent to a small volume and reconstitute in a suitable solvent for GC-MS analysis.

b. GC-MS Instrumental Analysis:

• Column: DB-5MS (or equivalent)

• Injection Mode: Splitless

• Oven Temperature Program: Optimized for the separation of target analytes.

• Mass Spectrometer: Operated in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

Hexane Extraction with Florisil Cleanup for Propolis followed by GC-MS Analysis

This method has been specifically validated for the determination of bromopropylate in propolis.[3]

a. Sample Preparation and Extraction:

• Grind the propolis sample to a fine powder.

• Weigh a representative amount of the powdered propolis into an extraction vessel.

• Add a sufficient volume of n-hexane.

• Extract the sample using a suitable technique (e.g., sonication or shaking).

• Filter or centrifuge the extract to remove solid particles.

b. Extract Cleanup:

• Prepare a Florisil solid-phase extraction (SPE) column.

• Condition the column with n-hexane.

• Load the n-hexane extract onto the column.

• Wash the column with a small volume of n-hexane to remove interfering substances.

• Elute the bromopropylate from the column using a suitable solvent or solvent mixture.

• Concentrate the eluate and reconstitute in a solvent compatible with GC-MS analysis.

c. GC-MS Instrumental Analysis:

• Column: Capillary column suitable for pesticide analysis (e.g., DB-5MS).

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• Oven Temperature Program: A programmed temperature gradient to ensure good separation.

• Mass Spectrometer: Operated in SIM mode, monitoring characteristic ions of bromopropylate.

Alternative Method: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS methodology is a streamlined approach for the extraction and cleanup of pesticide residues from a wide variety of food matrices, including bee products.[4] While specific validation data for bromopropylate in royal jelly and propolis using this exact method were not detailed in the provided search results, it is a widely accepted and validated technique for multi-residue analysis.

a. Extraction:

• A homogenized sample (e.g., 1-2 g of royal jelly or propolis) is weighed into a centrifuge tube.

• Water and an extraction solvent (typically acetonitrile) are added.

• A salt mixture (e.g., magnesium sulfate, sodium chloride, sodium citrate) is added to induce phase separation and aid extraction.

• The tube is shaken vigorously and then centrifuged.

b. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• An aliquot of the acetonitrile supernatant is transferred to a d-SPE tube.

• The d-SPE tube contains a sorbent (e.g., primary secondary amine - PSA) to remove matrix components like fatty acids and sugars, and anhydrous magnesium sulfate to remove residual water.

• The tube is vortexed and then centrifuged.

• The final cleaned-up extract is ready for analysis by GC-MS or LC-MS/MS.

Visualizations

The following diagrams illustrate the experimental workflows.

Caption: Workflow for bromopropylate determination in royal jelly.

Caption: Workflow for bromopropylate determination in propolis.

Caption: Logical comparison of analytical methodologies.

References

• 1. Development and validation of an analytical methodology based on solvent extraction and gas chromatography for determining pesticides in royal jelly and propolis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 4. Contamination of Honeybee (Apis mellifera L.) Royal Jelly by Pesticides and Sample Preparation Methods for Its Determination: A Critical Appraisal [mdpi.com]

Acaricide Efficacy in Mite Control: A Comparative Analysis of Bromopropylate and Novel Soft Acaricides

For Researchers, Scientists, and Drug Development Professionals

The escalating challenge of acaricide resistance in key mite species, such as the two-spotted spider mite (Tetranychus urticae), necessitates a continuous evaluation of both established and novel control agents. This guide provides an objective comparison of the efficacy of bromopropylate, a long-standing contact acaricide, with several novel "soft" acaricides. These newer agents, including recently developed synthetic molecules and botanicals, often present alternative modes of action crucial for effective resistance management strategies. This analysis is supported by experimental data on lethal concentrations and sublethal effects, alongside detailed methodologies for the key experiments cited.

Executive Summary of Efficacy Data

The following tables summarize the lethal concentrations (LC50) and sublethal effects of bromopropylate and various novel acaricides on the two-spotted spider mite (Tetranychus urticae), a globally significant agricultural pest.

Table 1: Comparative Lethal Concentration (LC50) of Acaricides against Tetranychus urticae Adult Females

Acaricide Class	Active Ingredient	LC50 Value (µg a.i./mL)	Citation(s)
Carbazate	Bifenazate	9.44 (initial toxicity)	[1]
Tetronic Acid Derivative	Spiromesifen	133.4	[2]
Benzoylacetonitrile	Cyflumetofen	2.77	[3]
Benzilate	Bromopropylate	8.95	[3]
Botanical (Essential Oil)	Thymus vulgaris (Thyme)	18.86 (µl/L air)	[4][5]
Botanical (Essential Oil)	Cinnamomum zeylanicum	23.39 (µl/L air)	[6]
Botanical (Essential Oil)	Rosmarinus officinalis	2.006 (µl/80 ml air)	[7]

Note: LC50 values can vary based on the specific mite population, bioassay method, and exposure time. The values presented here are for comparative purposes.

Table 2: Sublethal Effects of Acaricides on Tetranychus urticae Life Table Parameters

Acaricide	Concentration	Effect on Net Reproductive Rate (R0)	Effect on Intrinsic Rate of Increase (r)	Citation(s)
Cyflumetofen	LC30	Significantly Decreased	Decreased to 0.035 offspring/female/day	[3]
Bromopropylate	LC30	Significantly Decreased	Decreased to 0.045 offspring/female/day	[3]
Bifenazate	LC10 & LC20	Significantly Decreased	Significantly Decreased	[8]
Spiromesifen	LC20	Significantly Decreased	Significantly Decreased	[2]
Artemisia annua Oil	LC30	Decreased to 15.24	Decreased to 0.197	[7]
Rosmarinus officinalis Oil	LC30	Decreased to 20.97	Decreased to 0.2217	[7]

Mode of Action and Signaling Pathways

Understanding the mode of action is critical for designing effective resistance management programs that rotate acaricides with different target sites.

Bromopropylate: This benzilate acaricide acts as a contact poison. Its mode of action is generally described as a disruption of metabolic processes and inhibition of respiration in mites.[9] However, its precise molecular target site within the mitochondrial electron transport chain is not as specifically defined as for many newer acaricides.

Novel Soft Acaricides:

• Mitochondrial Electron Transport Inhibitors (METIs):

  • Cyflumetofen (Group 25A): This benzoylacetonitrile acaricide is a potent inhibitor of Complex II (succinate dehydrogenase) in the mitochondrial electron transport chain. It is metabolized in mites to its de-esterified form (AB-1), which is a highly active inhibitor at the target site. This specific mode of action provides no cross-resistance with other acaricides.

  • Bifenazate (Group 20D): This carbazate acaricide is an inhibitor of Complex III (ubiquinol-cytochrome c reductase) at the Qo site. There is also evidence to suggest it acts as a positive allosteric modulator of GABA-gated chloride channels in the mite's nervous system, enhancing the effect of the neurotransmitter GABA.

• Lipid Biosynthesis Inhibitors (LBI):

  • Spiromesifen (Group 23): As a spirocyclic tetronic acid derivative, spiromesifen inhibits acetyl-CoA carboxylase (ACC), a critical enzyme in lipid biosynthesis. This disruption of fatty acid production interferes with mite development, particularly in immature stages, and reduces the fecundity of adult females.

• Botanical Acaricides (Essential Oils): The mode of action of essential oils is often multifaceted, involving neurotoxic effects, disruption of cell membranes, and interference with metabolic and respiratory processes. Their complexity can make it more difficult for pests to develop resistance.

Diagram 1: Simplified signaling pathways for selected acaricides.

Microbial Acaricides: An Emerging Alternative

Biopesticides based on microorganisms such as Bacillus thuringiensis (Bt) represent another class of soft acaricides. While extensively used against insect pests, their application for mite control is also being explored. One study evaluated a commercial product, Bitoxybacillin, against T. urticae on cut roses.

Table 3: Efficacy of a Bacillus thuringiensis-based Product against T. urticae on Roses

Treatment	Mean Mite Population (per stem) 3 Weeks Post-Application	Efficacy Relative to Control	Citation(s)
Bitoxybacillin (Bt)	68.1	Higher	[10][11]
Abamectin 1.8% EC	125.1	Lower	[10][11]
Untreated Control	110.57	-	[10][11]

Notably, in this particular field study, the Bt-based product resulted in a lower mite population compared to both the untreated control and the conventional acaricide abamectin, suggesting its potential as a viable component in an Integrated Pest Management (IPM) program.[10][11] However, direct comparative studies between bromopropylate and microbial acaricides using standardized bioassays are currently lacking in the reviewed literature.

Experimental Protocols

The data presented in this guide are primarily derived from laboratory bioassays designed to determine the toxicity of acaricides to mites. The leaf disc dip method is a standard and widely used protocol.

Detailed Methodology: Leaf Disc Dip Bioassay

This protocol is a standard method for assessing the acute toxicity of a contact acaricide.

• Mite Rearing: Maintain a susceptible, pesticide-free colony of Tetranychus urticae on a suitable host plant (e.g., bean plants, Phaseolus vulgaris) under controlled laboratory conditions (e.g., 25±2°C, 60±5% relative humidity, 16:8 L:D photoperiod).

• Preparation of Acaricide Solutions: Prepare a series of at least five serial dilutions of the test acaricide in distilled water containing a surfactant (e.g., 0.01% Triton X-100) to ensure even spreading. A control solution containing only distilled water and the surfactant should also be prepared.

• Leaf Disc Preparation: Excise leaf discs (typically 2-4 cm in diameter) from the host plant. Place each disc, adaxial side down, on a layer of moistened cotton or agar in a petri dish to maintain turgor.

• Treatment Application: Immerse each leaf disc into the respective acaricide solution (or control solution) for a standardized period (e.g., 10-15 seconds). Allow the discs to air dry completely in a fume hood.

• Mite Infestation: Using a fine camel-hair brush, transfer a set number of adult female mites (e.g., 20-30) from the rearing colony onto each treated leaf disc.

• Incubation: Seal the petri dishes and place them in an incubator under the same controlled conditions as the rearing colony.

• Mortality Assessment: After a specified time (commonly 24 hours), count the number of dead mites on each disc under a stereomicroscope. Mites are considered dead if they do not respond to gentle prodding with a fine brush.

• Data Analysis: Correct the observed mortality for any mortality in the control group using Abbott's formula. Analyze the corrected mortality data using probit analysis to determine the LC50 value, its 95% confidence limits, and the slope of the concentration-mortality line.

Diagram 2: Workflow for a standard leaf disc dip bioassay.

Conclusion

The data indicates that while bromopropylate remains an effective acaricide, several novel synthetic acaricides, such as cyflumetofen, exhibit higher toxicity against Tetranychus urticae in laboratory bioassays. These novel compounds also offer distinct modes of action, making them invaluable for resistance management. Soft acaricides, particularly botanical essential oils, demonstrate significant lethal and sublethal effects, presenting them as viable alternatives or rotational partners in IPM programs. Microbial agents like Bacillus thuringiensis also show promise, although more direct comparative data with established acaricides are needed. For drug development professionals, the diverse molecular targets of these novel acaricides—from specific mitochondrial complexes to key metabolic enzymes—highlight promising areas for the discovery of new, effective, and selective mite control agents.

References

• 1. journals.ekb.eg [journals.ekb.eg]
• 2. Sublethal effects of spiromesifen on life table traits of Tetranychus urticae (Acari: Tetranychidae) and Neoseiulus californicus (Acari: Phytoseiidae) | Rajaee, Fahimeh | Acarologia [www1.montpellier.inrae.fr]
• 3. A modified excised leaf disc method to estimate the toxicity of slow- and fast-acting reduced-risk acaricides to mites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Metabolic poisons [ruf.rice.edu]
• 10. researchgate.net [researchgate.net]
• 11. ageconsearch.umn.edu [ageconsearch.umn.edu]

A Comparative Analysis of Bromopropylate and Coumaphos for Varroa Mite Control: Efficacy and Residue Profiles

For Immediate Release

Göttingen, Germany – November 7, 2025 – In the ongoing battle against the devastating Varroa destructor mite, two chemical treatments, bromopropylate and coumaphos, have been historically utilized by beekeepers. This guide provides a comprehensive comparison of their efficacy, residue accumulation in hive products, and the experimental methodologies used to evaluate these parameters. This document is intended for researchers, scientists, and drug development professionals in the apicultural field.

Efficacy in Controlling Varroa destructor

Both bromopropylate and coumaphos have demonstrated high efficacy against Varroa mites. However, the emergence of resistance and concerns over residues have led to regulatory restrictions or bans in various regions.

Table 1: Comparative Efficacy of Bromopropylate and Coumaphos Against Varroa destructor

Acaricide	Formulation(s)	Reported Efficacy	Key Findings & Citations
Bromopropylate	Fumigant Strips (e.g., Folbex VA)	~95%	Kills approximately 95% of Varroa mites within 24 hours of application via hive strips.[1] Its use has been largely discontinued or banned in many regions due to residue concerns.[2]
Coumaphos	Impregnated Strips (e.g., CheckMite+), Solutions (e.g., Perizin)	85% - 99%	Impregnated strips show efficacy rates of 85-97%, while solutions can achieve 88-99% mite mortality.[3] Some studies report a specific efficacy of 96-97%.[4] However, widespread resistance in Varroa populations has been documented.[5]

Residue Levels in Honey and Beeswax

A significant concern with the use of lipophilic acaricides like bromopropylate and coumaphos is their tendency to accumulate in beeswax, creating a long-term source of contamination within the hive.

Table 2: Residue Levels of Bromopropylate and Coumaphos in Hive Products

Acaricide	Matrix	Residue Levels	Key Findings & Citations
Bromopropylate	Honey	0.005 - 0.07 mg/kg	Residue levels in honey are generally low.[6] The breakdown product, 4,4'-dibromobenzophenone, is also detectable.[6]
Beeswax	19 - 99 mg/kg	Concentrations in beeswax can be 500-1000 times higher than in honey due to its lipophilic nature.[6] The half-life in beeswax is approximately 180 days.[1]
Coumaphos	Honey	Generally undetectable to < 0.1 mg/kg	Residues in honey are typically low.[4][7] The EU Maximum Residue Limit (MRL) is 0.1 mg/kg.[4]
Beeswax	36 - 159 mg/kg (single application)	Accumulates to high levels in beeswax.[8] These persistent residues can have sublethal effects on bee larvae and queen development.[8]

Experimental Protocols

Standardized methods are crucial for the accurate assessment of acaricide efficacy and residue levels. Below are outlines of key experimental protocols.

Efficacy Testing: The Pettis Test

The Pettis test is a field-based bioassay designed to determine the resistance of Varroa mites to a specific acaricide.

Experimental Workflow for Efficacy Testing (Pettis Test)

References

• 1. What Is Bromopropylate? The 2025 Beekeeper’s Dilemma [jindunchemical.com]
• 2. Integrated Pest Management Control of Varroa destructor (Acari: Varroidae), the Most Damaging Pest of (Apis mellifera L. (Hymenoptera: Apidae)) Colonies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bobsbeekeeping.com.au [bobsbeekeeping.com.au]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. www2.gov.bc.ca [www2.gov.bc.ca]
• 7. Determination of residual bromopropylate and coumaphos in honey and honeycomb by capillary gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]

Inter-laboratory Comparison for the Analysis of Bromopropylate: A Guide for Researchers

This guide provides an objective comparison of analytical performance for the determination of bromopropylate in food matrices, based on data from European Union Proficiency Tests (EUPTs). It is intended for researchers, scientists, and professionals in drug development and food safety who are involved in pesticide residue analysis. This document summarizes quantitative data from inter-laboratory studies and provides detailed experimental protocols for commonly used analytical methods.

Data Presentation: Insights from European Proficiency Tests

The performance of laboratories in analyzing bromopropylate has been assessed in multiple European Union Proficiency Tests. These tests provide a valuable independent evaluation of the accuracy and comparability of results among a large number of specialized laboratories. The data presented below is from two such proficiency tests: EUPT-FV-BF01 on a peach baby food matrix and EUPT-SC05 on a dried white bean matrix.

In these tests, a test material with a known concentration of bromopropylate (the assigned value) is sent to participating laboratories. The laboratories analyze the sample and report their measured concentration. The performance of each laboratory is then evaluated using a z-score, which indicates how far a laboratory's result is from the assigned value. A z-score between -2 and 2 is generally considered satisfactory.

Table 1: Summary of Inter-laboratory Comparison Data for Bromopropylate Analysis

| Proficiency Test | Matrix | Assigned Value (mg/kg) | Number of Labs Reported | Range of Reported Values (mg/kg) | z-score Range | % Satisfactory z-scores (|z| ≤ 2) | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | EUPT-SC05 (2021-2022) | Dried White Beans | 0.076 | 134 | 0.048 - 0.116 | -2.0 to 2.0 | 94.8% | | EUPT-FV-BF01 (2016) | Peach Baby Food | 0.043 | 143 | 0.022 - 0.067 | -2.0 to 2.0 | 93.7% |

Data extracted from the final reports of EUPT-SC05 and EUPT-FV-BF01.

The results from both proficiency tests demonstrate a high level of competency among the participating laboratories for the analysis of bromopropylate in different and challenging food matrices. In both cases, over 93% of the laboratories achieved satisfactory z-scores, indicating that their results were within an acceptable range of the assigned value. This high level of agreement suggests that the established analytical methods are robust and reliable for the determination of bromopropylate.

Experimental Protocols

The majority of laboratories participating in these proficiency tests utilize multi-residue methods based on either gas chromatography-tandem mass spectrometry (GC-MS/MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS). The choice between these techniques often depends on the specific laboratory's instrumentation and expertise, as both are capable of providing the necessary sensitivity and selectivity for the analysis of bromopropylate at regulated levels.

A common sample preparation procedure employed is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, which is known for its simplicity and efficiency in extracting a wide range of pesticides from various food matrices.

Below are representative protocols for the analysis of bromopropylate using QuEChERS extraction followed by either GC-MS/MS or LC-MS/MS.

Sample Preparation: QuEChERS Method (EN 15662)

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food.[1]

• Homogenization: A representative portion of the food sample is homogenized to ensure uniformity. For dry samples like white beans, rehydration with a specific amount of water is necessary before homogenization.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a sorbent mixture (e.g., primary secondary amine (PSA) to remove organic acids and sugars, and C18 to remove fats).

  • Shake for 30 seconds.

  • Centrifuge at a high speed for 5 minutes.

• Final Extract: The resulting supernatant is the final extract, which can be directly analyzed by LC-MS/MS or exchanged into a suitable solvent for GC-MS/MS analysis.

Analytical Determination: GC-MS/MS

Gas chromatography-tandem mass spectrometry is a robust and sensitive technique for the analysis of bromopropylate.[2][3]

• Gas Chromatograph (GC) Conditions:

  • Column: A low-bleed, mid-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), is commonly used.

  • Injector: Splitless injection is typically employed for trace-level analysis.

  • Oven Temperature Program: A temperature gradient is used to separate the analytes. A typical program might start at 70°C, ramp up to 180°C, then to 280°C, and hold for a few minutes.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • MRM Transitions: At least two specific precursor-to-product ion transitions are monitored for confirmation and quantification of bromopropylate. Common transitions include m/z 341 -> 185 and m/z 341 -> 155.

Analytical Determination: LC-MS/MS

Liquid chromatography-tandem mass spectrometry is another powerful technique for bromopropylate analysis, particularly suitable for multi-residue methods covering a wide range of pesticide polarities.[4][5][6]

• Liquid Chromatograph (LC) Conditions:

  • Column: A reversed-phase C18 column is typically used for separation.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with additives like formic acid or ammonium formate to improve ionization.

  • Flow Rate: A typical flow rate is in the range of 0.3-0.5 mL/min.

• Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for bromopropylate are monitored for quantification and confirmation.

Mandatory Visualization

The following diagram illustrates the typical workflow of an inter-laboratory proficiency test for pesticide residue analysis, from the preparation of the test material to the final evaluation of the participating laboratories.

Caption: Workflow of an Inter-laboratory Proficiency Test.

References

• 1. QuEChERS sample preparation approach for mass spectrometric analysis of pesticide residues in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispec.co.th [scispec.co.th]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. waters.com [waters.com]
• 5. researchgate.net [researchgate.net]
• 6. sciex.com [sciex.com]

Comparative Analysis of Bromopropylate and Formic Acid for Varroosis Management

A Guide for Researchers and Apicultural Scientists

Varroosis, the parasitic infestation of honey bee (Apis mellifera) colonies by the mite Varroa destructor, stands as the most significant threat to global apiculture.[1][2][3] Effective management of this parasite is critical for colony survival and necessitates a thorough understanding of the available acaricides. This guide provides a comparative analysis of two chemically distinct treatments: bromopropylate, a synthetic organochlorine acaricide, and formic acid, a naturally occurring organic acid. The comparison focuses on their mechanisms of action, efficacy, safety profiles, and the experimental protocols used for their evaluation.

Mechanism of Action

The methods by which bromopropylate and formic acid induce mortality in Varroa destructor are fundamentally different, targeting distinct physiological systems.

• Bromopropylate : As an organochlorine acaricide, bromopropylate functions as a neurotoxin. It primarily targets the mite's nervous system by modulating chloride channels, leading to disruption of normal nerve function, paralysis, and subsequent death.[4]

• Formic Acid : The mode of action for formic acid is not yet fully elucidated but is understood to be multifaceted. The primary proposed mechanism involves the inhibition of the mitochondrial electron transport chain by binding to cytochrome c oxidase.[5][6] This disruption of cellular respiration leads to acidosis, oxidative stress, and ultimately, cell death.[5][6] Proteomic analyses of mites exposed to formic acid show a significant dysregulation of proteins involved in mitochondrial respiration, protein synthesis, and cellular defense, indicating a systemic metabolic collapse.[5][7]

Figure 1: Comparative Mechanisms of Action

Efficacy and Performance

The effectiveness of both treatments varies significantly based on application methods and environmental conditions. Formic acid's ability to penetrate capped brood cells represents a major strategic advantage.

Table 1: Comparative Efficacy and Performance

Parameter	Bromopropylate	Formic Acid
Reported Efficacy	~95% under optimal strip application.[4]	Highly variable (40% to >97%), but often >95% with correct application.[6][8][9][10][11]
Action on Brood	Does not penetrate capped brood cells.	The only organic acid treatment that effectively kills mites within capped brood cells.[6][12][13][14]
Speed of Action	Kills mites within 24 hours of contact.[4]	Mite fall is elevated for approximately 12 days, corresponding to the capped brood cycle.[11]
Influencing Factors	Proper placement of strips within the bee cluster.	Efficacy is highly dependent on ambient temperature, humidity, hive ventilation, dose, and application method.[6][12][15]
Mite Resistance	Resistance has been a concern with synthetic acaricides.	No resistance of Varroa destructor to formic acid has been reported.[5][13]

Safety Profile and Side Effects

The impact on bee health and the risk of contamination of hive products are critical considerations in selecting a treatment. Bromopropylate's persistence in wax led to its ban in many regions, whereas formic acid's main drawbacks relate to its acute effects on the colony during treatment.

Table 2: Comparative Safety and Side Effects

Parameter	Bromopropylate	Formic Acid
Residues in Honey	Can be detected in honey from the brood chamber.[16]	Does not leave harmful residues; it breaks down into naturally occurring components (water and carbon dioxide).[12][17]
Residues in Wax	Highly persistent with a long half-life (e.g., 180 days); accumulates in beeswax.[4][16][18]	Not soluble in wax, therefore does not accumulate.[13]
Effects on Adult Bees	Generally considered low toxicity to adult bees.[19]	Can cause significant adult bee mortality if concentrations are too high (e.g., due to high temperatures).[8][12][20]
Effects on Brood	No direct effect on capped brood.	Can cause mortality of uncapped brood (eggs and larvae) located close to the application point.[8][17][20]
Effects on Queen	No significant effects reported.	Can cause queen loss, particularly in hot weather or with improper application.[8][11][21][22] This may be due to the acid masking the queen's pheromones.[21]
Operator Safety	Requires standard precautions for handling pesticides.	Highly corrosive and hazardous to the operator. Requires careful handling with appropriate personal protective equipment (PPE).[8][12]
Regulatory Status	Use is banned or highly restricted in many regions, including the EU (banned since 2010).[1][4]	Approved for use in organic beekeeping and widely used globally.[12]

Experimental Protocols for Efficacy Assessment

To objectively compare acaricides like bromopropylate and formic acid, a standardized experimental protocol is essential. The following workflow outlines the key steps for a field trial to determine treatment efficacy.

Key Methodologies:

• Colony Selection: Select a set of colonies with similar strength (number of bees and brood frames) and a measurable Varroa infestation level, determined by a pre-treatment assessment.[9]

• Pre-Treatment Mite Assessment: Quantify the initial mite infestation level. The standard method is an alcohol wash of a standardized sample of ~300 bees.[9][23]

• Group Assignment: Randomly assign colonies to a treatment group (e.g., Formic Acid), a positive control group (an alternative approved acaricide), and an untreated negative control group.

• Treatment Application: Apply the treatments according to the manufacturer's instructions or the specific experimental design. For formic acid, this involves placing a dispenser or matrix pad within the hive for a specified duration.[8][24]

• Mite Fall Monitoring: Place a sticky bottom board (varroa trap) in each hive to count the number of mites that fall from the colony. Counts are typically performed every 2-3 days throughout the treatment period.[8][10][24]

• Post-Treatment "Clean-out": After the primary treatment period, apply a different, highly effective acaricide (e.g., oxalic acid in a broodless colony or two strips of Apistan®) to all groups to kill the remaining mites.[8][10] The mite fall from this clean-out phase is also counted.

• Efficacy Calculation: The efficacy of the primary treatment is calculated for each colony using the following formula:

  Efficacy (%) = [Mites killed during treatment / (Mites killed during treatment + Mites killed during clean-out)] x 100

Figure 2: Experimental Workflow for Acaricide Efficacy Trial

Conclusion

The comparative analysis of bromopropylate and formic acid reveals a clear divergence in their properties and suitability for modern varroosis control.

• Bromopropylate , while historically effective, poses significant risks due to the persistence of its residues in beeswax.[4][16][18] Its status as a banned or restricted substance in many parts of the world makes it an unsuitable option for sustainable and integrated pest management (IPM) strategies.

• Formic acid represents a powerful and valuable tool in the fight against Varroa destructor. Its key advantages are its high efficacy, its unique ability to kill mites within the capped brood, and its lack of persistent, harmful residues in hive products.[12][13] However, its successful application is highly technical and requires strict adherence to protocols concerning temperature, dosage, and ventilation to mitigate the risks of harm to the queen, brood, and adult bees.[8][12][15]

For researchers and drug development professionals, future efforts should focus on optimizing formic acid delivery systems to improve their safety profile and reduce variability in efficacy. The development of novel treatments that combine the brood-penetrating capability of formic acid with a wider margin of safety for the colony remains a primary goal in apicultural science.

References

• 1. Integrated Pest Management Control of Varroa destructor (Acari: Varroidae), the Most Damaging Pest of (Apis mellifera L. (Hymenoptera: Apidae)) Colonies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. beekeepingfornewbies.com [beekeepingfornewbies.com]
• 3. Varroa destructor - Wikipedia [en.wikipedia.org]
• 4. What Is Bromopropylate? The 2025 Beekeeper’s Dilemma [jindunchemical.com]
• 5. Influence of formic acid treatment on the proteome of the ectoparasite Varroa destructor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assessment of Resistance of Varroa destructor to Formic and Lactic Acid Treatment—A Systematic Review [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. acadianes.ca [acadianes.ca]
• 10. Effectiveness of formic acid and thymol in the control of Varroa destructor in africanized honey bee colonies [scielo.sa.cr]
• 11. edepot.wur.nl [edepot.wur.nl]
• 12. thewalrusandthehoneybee.com [thewalrusandthehoneybee.com]
• 13. andermattgarden.co.uk [andermattgarden.co.uk]
• 14. youtube.com [youtube.com]
• 15. Assessment of Resistance of Varroa destructor to Formic and Lactic Acid Treatment—A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. youtube.com [youtube.com]
• 18. agroscope.admin.ch [agroscope.admin.ch]
• 19. apiservices.biz [apiservices.biz]
• 20. researchgate.net [researchgate.net]
• 21. Formic acid | Beesource Beekeeping Forums [beesource.com]
• 22. scientificbeekeeping.com [scientificbeekeeping.com]
• 23. biorxiv.org [biorxiv.org]
• 24. izslt.it [izslt.it]

Evaluating the Cost-Effectiveness of Bromopropylate Versus Other Miticides: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate miticide is a critical decision in agricultural pest management, balancing efficacy against economic viability. This guide provides an objective comparison of bromopropylate with other commonly used miticides, including abamectin, spiromesifen, hexythiazox, clofentezine, and etoxazole. The following analysis is based on available experimental data to assist researchers and professionals in making informed decisions.

Efficacy and Cost-Effectiveness: A Tabular Comparison

The cost-effectiveness of a miticide is determined by its ability to control mite populations and the resulting economic benefit, such as increased crop yield, relative to the cost of application. The following tables summarize available data on the efficacy and economics of bromopropylate and its alternatives. It is important to note that direct comparative studies under identical conditions are limited, and thus, data from various studies on different crops are presented.

Table 1: Efficacy of Miticides Against Spider Mites (Tetranychus urticae)

Miticide	Active Ingredient	Target Pest Stage(s)	Efficacy (% Mite Reduction)	Crop	Source(s)
Bromopropylate	Bromopropylate	Eggs, Nymphs, Adults	Data Not Available in Direct Comparison	Cotton, Citrus, Fruits, Vegetables	[1]
Abamectin	Abamectin	Larvae, Nymphs, Adults	93.9% (larval), 95.0% (larval + pupal)	Citrus	[2]
Spiromesifen	Spiromesifen	Eggs, Nymphs	Not specified in direct comparison	Okra	[3]
Hexythiazox	Hexythiazox	Eggs, Larvae, Nymphs	Not specified in direct comparison	Various	[4][5]
Clofentezine	Clofentezine	Eggs, Larvae	Not specified in direct comparison	Fruit trees, Cotton, Vegetables	[6][7]
Etoxazole	Etoxazole	Eggs, Larvae, Nymphs	Not specified in direct comparison	Various	[8][9]

Note: Efficacy data can vary significantly based on application timing, mite pressure, and environmental conditions.

Table 2: Economic Analysis of Miticide Applications

| Miticide | Active Ingredient | Application Cost (per hectare/acre) | Benefit-Cost Ratio | Net Return/Yield Increase | Crop | Source(s) | |---|---|---|---|---|---| | Bromopropylate | Bromopropylate | ~

14.82/ha (estimated based on product price) | 2.83 | 120 q/ha yield, Net return of Rs. 139650/ha | Chilli |[10][11][12][13] | | Spiromesifen | Spiromesifen | ~$44.48 - 103.53/ha (estimated based on product price) | Data Not Available | Data Not Available | Various |[4][5][14][15][16] | | Clofentezine | Clofentezine | ~ 10.10/ha (estimated based on product price) | Data Not Available | Data Not Available | Various |[8][9][17][18] |

Disclaimer: Application costs are estimates based on available retail prices and may not reflect actual farmer costs, which can vary based on bulk purchasing, location, and application method. Benefit-cost ratios and net returns are highly dependent on crop prices and yield responses.

Experimental Protocols

To ensure the validity and comparability of miticide efficacy and cost-effectiveness data, standardized experimental protocols are essential. The following outlines a general methodology for conducting such trials.

Objective: To determine the relative efficacy and cost-effectiveness of different miticides for the control of a target mite species on a specific crop.

Experimental Design:

• Layout: Randomized Complete Block Design (RCBD) with a minimum of four replications.

• Plot Size: Sufficiently large to minimize edge effects and to obtain reliable yield data.

• Treatments: Include an untreated control, bromopropylate, and the selected alternative miticides. Each treatment should be applied at the manufacturer's recommended rate.

Application:

• Timing: Applications should be initiated when the mite population reaches a predetermined economic threshold (ET).[7]

• Method: Use calibrated spray equipment to ensure uniform coverage of the plant canopy.

Data Collection:

• Mite Population: Pre-treatment counts and post-treatment counts at regular intervals (e.g., 3, 7, 14, and 21 days after application). Mite populations (eggs, immatures, and adults) should be assessed by sampling a standardized number of leaves per plot.

• Crop Yield: At the end of the growing season, harvest the marketable portion of the crop from the center rows of each plot to avoid edge effects. Record the total weight and assess quality.

• Cost Analysis: Record all costs associated with each treatment, including the price of the miticide, labor for application, and any other related expenses.

Data Analysis:

• Efficacy: Calculate the percentage reduction in the mite population for each treatment relative to the untreated control using Henderson's formula or similar methods.

• Economic Analysis:

  • Net Return: Calculate the net return for each treatment by subtracting the total cost of the treatment from the gross revenue obtained from the yield.

  • Benefit-Cost Ratio (BCR): Calculate the BCR by dividing the net benefit (gross revenue of treated plot - gross revenue of control plot) by the cost of the treatment.

• Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) to determine if there are significant differences between the treatments for mite population, yield, and economic returns.

Mode of Action Signaling Pathways

Understanding the mode of action of different miticides is crucial for developing effective resistance management strategies. The following diagrams illustrate the signaling pathways targeted by bromopropylate and its alternatives.

Mode of Action of Bromopropylate.

Bromopropylate acts as an inhibitor of oxidative phosphorylation, disrupting the formation of ATP in the mitochondria of mites.[19][20][21]

Mode of Action of Mite Growth Inhibitors.

Clofentezine, etoxazole, and hexythiazox are mite growth inhibitors that disrupt the molting process by inhibiting chitin synthase, a key enzyme in the formation of the mite's exoskeleton.[22][12][18][23]

Mode of Action of Spiromesifen.

Spiromesifen belongs to the tetronic and tetramic acid derivatives class of insecticides and works by inhibiting lipid biosynthesis, which is crucial for the growth and reproduction of mites.[8][9][10][11][17]

Mode of Action of Abamectin.

Abamectin is a chloride channel activator. It binds to glutamate-gated chloride channels in the nerve and muscle cells of invertebrates, causing an influx of chloride ions that leads to hyperpolarization of the cell, resulting in paralysis and death of the mite.[3][13][24][25]

Generalized Experimental Workflow for Miticide Cost-Effectiveness Evaluation

The following diagram illustrates a generalized workflow for conducting a comprehensive cost-effectiveness evaluation of miticides.

Workflow for Miticide Cost-Effectiveness Evaluation.

This structured approach ensures that the evaluation of miticides is both scientifically robust and economically relevant, providing valuable data for decision-making in pest management.

References

• 1. Bromopropylate (95%TC, 92%TC, 50%EC, 25%EC)-Insecticide, Acaricides - Bromopropylate and Insecticides [chemsales.en.made-in-china.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Maiden Insecticide Hexythiazox 5.45% EC | Buy Online Rs 522 | BigHaat [bighaat.com]
• 5. Supply Insecticide Hexythiazox, Hexythiazox 50g/L EC, 100g/L EC, 10%WP, 100g/L SC, 200g/L SC, hexythiazox products, hexythiazox insecticide, hexythiazox pesticide, Insecticide pesticide, Agricultural chemicals insecticide, pesticide suppliers [essencechem.com]
• 6. Acaricide Clofentezine Insecticide 98%TC 50%WP 50%SC Manufacturers, Suppliers and Factory - Wholesale Price - Free Sample - Delong Chemical [plantgrowthhormones.com]
• 7. aceagrochem.com [aceagrochem.com]
• 8. agrofriend.com [agrofriend.com]
• 9. krushidukan.bharatagri.com [krushidukan.bharatagri.com]
• 10. indiamart.com [indiamart.com]
• 11. ABAMECTIN 1.9% EC [bulkagrochem.com]
• 12. Abamectin 1.8%EC 3.6%EC 5.0%EC 97%TC, Abamectin Insecticide Price, Abamectin Supplier [laikebiotech.com]
• 13. Abacin Insecticide (Abamectin 1.9% EC) | Buy Online [agribegri.com]
• 14. moglix.com [moglix.com]
• 15. katyayanikrishidirect.com [katyayanikrishidirect.com]
• 16. Ramcides Slasher Insecticide (Hexythiazox 5.45% EC) | Buy Online [agribegri.com]
• 17. chemicalwarehouse.com [chemicalwarehouse.com]
• 18. Borneo Insecticide (Etoxazole 10% SC) | Buy Online [agribegri.com]
• 19. China Clofentezine Suppliers, Manufacturers - Factory Direct Price - RAYFULL [rayfull.net]
• 20. Field Trial of Three Plant Extracts against Tetranychus urticae Population as a Comparative with Acaricidal (Abamectin) on Two Vegetable Crops [journals.ekb.eg]
• 21. protectingbees.njaes.rutgers.edu [protectingbees.njaes.rutgers.edu]
• 22. Bromopropylate price,buy Bromopropylate - chemicalbook [chemicalbook.com]
• 23. High Quality Insecticide Price Liter Abamectin 95%Tc Abamectin - Abamectin and Abamectin 95% Tc [552b45c23c864b07.en.made-in-china.com]
• 24. fbn.com [fbn.com]
• 25. pdqscientific.com [pdqscientific.com]

Comparative Assessment of Bromopropylate Persistence in Different Soil Types

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the persistence of the acaricide bromopropylate in various soil types. Understanding the environmental fate of crop protection agents like bromopropylate is crucial for ensuring environmental safety and developing sustainable agricultural practices. This document summarizes available data on bromopropylate's persistence, details the experimental protocols for its assessment, and compares its behavior with other relevant acaricides.

Executive Summary

Bromopropylate is an acaricide used to control mites on various crops.[1] Its persistence in the soil, measured by its half-life (DT50), is a key factor in its environmental risk assessment. The persistence of bromopropylate is significantly influenced by soil properties such as texture, organic matter content, and pH. While specific comparative studies on bromopropylate across a range of soil types are limited in the readily available scientific literature, this guide synthesizes existing knowledge on pesticide persistence to provide a framework for assessment.

Comparative Persistence of Acaricides in Soil

Due to the limited availability of direct comparative studies on bromopropylate, this section presents data on the persistence of other acaricides with different physicochemical properties to provide a comparative context. The persistence of a pesticide is a critical factor in determining its potential for environmental impact.[2][3][4] Pesticides can be categorized based on their soil half-life as non-persistent (DT50 < 30 days), moderately persistent (DT50 30-100 days), and persistent (DT50 > 100 days).[2][5]

Acaricide	Soil Type	DT50 (days)	Organic Matter (%)	pH	Reference
Clofentezine	Not Specified	Moderately Persistent	Not Specified	Not Specified	[1]
Fluvalinate	Sandy Loam	~1	Not Specified	Not Specified	[6]
Aldrin	Sandy Loam	7-14	Not Specified	Not Specified	[7]
Aldrin	Clay Loam	14-28	Not Specified	Not Specified	[7]

Note: Aldrin is an organochlorine insecticide with acaricidal properties, included here for its well-documented differential persistence.

Factors Influencing Bromopropylate Persistence in Soil

The degradation and persistence of bromopropylate in soil are governed by a complex interplay of chemical, physical, and biological factors.

Soil Properties

• Soil Texture: The relative proportions of sand, silt, and clay influence pesticide mobility and degradation.[8] Fine-textured soils with higher clay content tend to have a greater surface area for adsorption, which can sometimes slow down degradation by making the pesticide less available to microorganisms.[8] Conversely, sandy soils with low organic matter may allow for greater mobility and faster leaching.[8]

• Soil Organic Matter (SOM): Organic matter is a key factor controlling the fate of many pesticides in soil.[9][10] Higher SOM content generally increases the adsorption of pesticides, which can either decrease their bioavailability for microbial degradation or, in some cases, enhance degradation by providing a favorable environment for microbial activity.[9][11]

• Soil pH: The pH of the soil can significantly affect the chemical and microbial degradation of pesticides.[3] For some compounds, degradation is faster in acidic or alkaline conditions, while for others, neutral pH is optimal.

Environmental Conditions

• Temperature: Higher temperatures generally accelerate the rate of both microbial and chemical degradation of pesticides.

• Moisture: Soil moisture is crucial for microbial activity, which is a primary driver of pesticide degradation.[12]

Experimental Protocols

The assessment of pesticide persistence in soil is typically conducted following standardized guidelines to ensure data quality and comparability. The OECD Test Guideline 307 for "Aerobic and Anaerobic Transformation in Soil" is a widely accepted protocol.

Key Steps in a Soil Persistence Study (Based on OECD 307)

• Soil Selection and Characterization: A range of soil types with varying textures (e.g., sandy loam, clay loam, silt loam), organic matter content, and pH are selected. The physicochemical properties of each soil are thoroughly characterized.

• Test Substance Application: The test substance, typically radiolabelled for accurate tracking, is applied to the soil samples at a concentration relevant to its agricultural use.

• Incubation: The treated soil samples are incubated under controlled laboratory conditions of temperature, moisture, and aeration (aerobic or anaerobic).

• Sampling and Analysis: At regular intervals, soil samples are collected and extracted to determine the concentration of the parent compound and its degradation products.

• Data Analysis: The rate of degradation is calculated, and the half-life (DT50) of the pesticide in each soil type is determined.

Analytical Methods for Residue Determination

The quantification of bromopropylate and its metabolites in soil samples is typically performed using advanced analytical techniques to ensure high sensitivity and selectivity.

• Gas Chromatography-Mass Spectrometry (GC-MS) or GC with Tandem Mass Spectrometry (GC-MS/MS): These are powerful techniques for the separation and identification of volatile and semi-volatile organic compounds like many pesticides.

• Liquid Chromatography-Mass Spectrometry (LC-MS) or LC with Tandem Mass Spectrometry (LC-MS/MS): These methods are suitable for a wide range of pesticide polarities and are often used for compounds that are not amenable to GC analysis.

Visualizing the Process

To better understand the workflow of a soil persistence study and the factors influencing the outcome, the following diagrams are provided.

Diagram 1: Experimental Workflow for a Soil Persistence Study.

Diagram 2: Key Factors Influencing Bromopropylate Persistence in Soil.

References

• 1. Clofentezine (Ref: NC 21314) [sitem.herts.ac.uk]
• 2. wellwater.oregonstate.edu [wellwater.oregonstate.edu]
• 3. extension.psu.edu [extension.psu.edu]
• 4. Understanding the Fate and Persistence of Herbicides in Soils - Citrus Industry Magazine [citrusindustry.net]
• 5. MSU Extension | Montana State University [apps.msuextension.org]
• 6. Fluvalinate | C26H22ClF3N2O3 | CID 50516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Assessing soil contamination A reference manual [fao.org]
• 8. Peer review of the pesticide risk assessment of the active substance clofentezine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fao.org [fao.org]
• 10. mdpi.com [mdpi.com]
• 11. Biological and chemical interactions of pesticides with soil organic matter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pesticide Degradation: Impacts on Soil Fertility and Nutrient Cycling [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal and Handling of Bromopropylate: A Laboratory Safety Guide

This guide provides essential safety and logistical information for the proper handling, storage, and disposal of Bromopropylate, tailored for researchers, scientists, and drug development professionals. The following procedural guidance is designed to ensure laboratory safety and environmental compliance.

Immediate Safety and Hazard Information

Bromopropylate is a chemical that requires careful handling due to its hazardous properties. It is classified as a flammable liquid and vapor[1]. Key health hazards include being potentially fatal if swallowed and entering airways, causing serious eye damage, and skin irritation[1][2]. It is also very toxic to aquatic life, with long-lasting effects[1][3][4].

Precautionary measures include:

• Keeping the substance away from heat, sparks, open flames, and other ignition sources[1][3].

• Avoiding release into the environment[3][4].

• Wearing appropriate personal protective equipment (PPE) at all times[1][5].

• Ensuring the work area is well-ventilated[1][3].

Handling and Personal Protective Equipment (PPE)

When working with Bromopropylate, adherence to safe handling practices is critical to minimize exposure risk.

Safe Handling Practices:

• Avoid all contact with eyes and skin[1][3].

• Do not eat, drink, or smoke in areas where Bromopropylate is handled, stored, or processed[1][5].

• Wash hands and face thoroughly after handling[1][5].

• Use spark-proof tools and explosion-proof equipment to prevent ignition[3][4].

Recommended Personal Protective Equipment:

• Eye/Face Protection: Safety glasses, goggles, or a face shield[5].

• Hand Protection: Chemical-impermeable gloves (e.g., rubber gloves)[4][5].

• Body Protection: Long-sleeved shirt, long pants, or a lab coat to prevent skin contact[5].

• Respiratory Protection: In case of insufficient ventilation or potential for inhalation of mists or vapors, use an approved/certified respirator[1][5].

Storage Procedures

Proper storage is essential to maintain the chemical's stability and prevent accidents.

• Store in a segregated and approved area that is cool and well-ventilated[1][5].

• Keep containers tightly closed and sealed until ready for use[1][3].

• Store away from heat, sources of ignition, and incompatible materials[1][2][6].

• Do not store food, beverages, or tobacco products in the storage area[5].

Accidental Release (Spill) Procedures

In the event of a spill, immediate and appropriate action is necessary to contain the material and protect personnel and the environment.

• Evacuate: Remove all unnecessary personnel from the spill area[1][4].

• Ventilate: Ensure adequate ventilation of the area.

• Eliminate Ignition Sources: Remove all sources of ignition[3][4].

• Containment: Stop the leak if it can be done without risk. Prevent the spill from entering drains, sewers, or waterways by using dikes or other containment methods[1].

• Cleanup:

  • Wear appropriate PPE during cleanup[4].

  • For small spills, contain the material if possible[1].

  • Collect the spilled material using non-sparking tools and place it into a suitable, closed, and labeled container for disposal[3][4][5].

  • Adhered or collected material should be promptly disposed of in accordance with regulations[3][4].

• Reporting: If the product contaminates public water, inform the appropriate authorities immediately in accordance with local regulations[1].

Proper Disposal Procedures

Bromopropylate and its containers must be treated as hazardous waste. Disposal into sewers, drains, or waterways is strictly prohibited[1][3].

Disposal of Bromopropylate Waste

Waste resulting from the use of this product cannot be reused or reprocessed[1].

• Classification: Treat all Bromopropylate waste as hazardous waste[1].

• Containment: Collect waste in suitable, closed, and clearly labeled containers[3][4].

• Professional Disposal: Arrange for disposal through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing[3]. Open dumping or burning of this pesticide is prohibited[1].

• Regulatory Compliance: All disposal activities must be in accordance with local, regional, national, and international regulations[1][4][5].

Disposal of Empty Containers

Emptied containers retain product residues and vapors and must be handled as hazardous waste[1].

• Triple Rinsing: Rinse the empty container three times with a volume of water equal to at least one-tenth of the container's volume[1].

• Rinsate Collection: Pour the rinse water (rinsate) into the spray tank for use or collect it for disposal as hazardous waste[1]. Do not contaminate water when disposing of rinse water[1].

• Final Disposal: After rinsing, dispose of the container as hazardous waste through an approved waste disposal service provider, observing all labeled safeguards until the container is destroyed[1].

Environmental Hazard Data

Bromopropylate is classified as very toxic to aquatic life[3][4]. Quantitative data from safety data sheets highlights its environmental risk profile.

Organism/System	Test Type	Duration	Value (mg/L)	Citation
Aquatic Daphnia	EC50 (semi-static)	96 hr	1.74 - 7.16	[1]
Algae	EC50 (static test)	96 hr	2.73 - 29	[1]
Bacteria	EC50	3 hr	500 - 723	[1]
Fish (Bluegill)	LC50 (static test)	96 hr	31.03	[1]
Fish (Pink Salmon)	LC50 (static test)	96 hr	0.9	[1]

Diagrams and Workflows

The following diagram illustrates the procedural workflow for the proper disposal of Bromopropylate waste in a laboratory setting.

Caption: Workflow for the safe and compliant disposal of Bromopropylate waste streams.

References

• 1. envirobiochem.co.za [envirobiochem.co.za]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. echemi.com [echemi.com]
• 5. harvestchemicals.co.za [harvestchemicals.co.za]
• 6. globalresearchchem.com [globalresearchchem.com]